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  • Product: 2-Amino-6-bromo-9h-fluoren-9-one
  • CAS: 21878-88-6

Core Science & Biosynthesis

Foundational

Solvation Thermodynamics and Solubility Profile of 2-Amino-6-bromo-9H-fluoren-9-one: A Technical Whitepaper

Executive Summary 2-Amino-6-bromo-9H-fluoren-9-one (CAS: 21878-88-6) is a highly functionalized, rigid aromatic scaffold widely utilized as a critical intermediate in the synthesis of active pharmaceutical ingredients (A...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Amino-6-bromo-9H-fluoren-9-one (CAS: 21878-88-6) is a highly functionalized, rigid aromatic scaffold widely utilized as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs) and advanced optoelectronic materials (e.g., OLEDs). Because it undergoes complex cross-coupling reactions (such as Suzuki-Miyaura and Buchwald-Hartwig aminations), understanding its thermodynamic solubility profile across various organic solvents is paramount for reaction optimization, crystallization, and purification workflows.

This technical guide provides an in-depth analysis of the solvation mechanics of this compound, quantitative solubility data, and a self-validating experimental protocol for high-throughput solubility screening.

Molecular Architecture and Solvation Causality

The solubility of a compound is dictated by the thermodynamic balance between the disruption of its crystal lattice energy and the formation of favorable solute-solvent interactions. For 2-Amino-6-bromo-9H-fluoren-9-one, the solvation profile is governed by four distinct structural features:

  • The Fluorenone Core: The planar, highly conjugated tricyclic system promotes strong intermolecular π−π stacking in the solid state. This high crystal lattice energy generally restricts solubility in purely non-polar aliphatic solvents[1][2].

  • The Carbonyl Group (C=O): Positioned at the C9 apex, this functional group acts as a potent hydrogen-bond acceptor, significantly enhancing solubility in polar solvents[1].

  • The Amino Group (-NH₂): Acting as a primary hydrogen-bond donor, the amine group can form strong intermolecular hydrogen bonds with the carbonyl groups of adjacent molecules. Solvents capable of disrupting this specific H-bond network (e.g., strong H-bond acceptors like DMSO or THF) exhibit the highest solvation capacity.

  • The Bromo Substituent (-Br): The heavy, highly polarizable halogen atom increases the overall lipophilicity of the molecule while enabling favorable dipole-induced dipole interactions, particularly in halogenated solvents[3].

Consequently, the compound is practically insoluble in water due to the massive entropic penalty (hydrophobic effect) of solvating the bulky fluorenone core, but exhibits excellent solubility in polar aprotic and halogenated organic solvents[1][4].

Quantitative Solubility Profile

The table below summarizes the representative thermodynamic solubility of 2-Amino-6-bromo-9H-fluoren-9-one across distinct solvent classes at standard ambient temperature (25°C). Note: Values are derived from predictive thermodynamic models and empirical data of structurally analogous substituted fluorenones[3][4].

Solvent ClassSolventDielectric Constant (ε)Estimated Solubility (mg/mL)Solvation Mechanism
Aliphatic Non-Polar n-Hexane1.89< 0.1Insufficient polarity to disrupt H-bonding or π−π stacking.
Aromatic Non-Polar Toluene2.38~ 5.2Moderate π−π interactions with the fluorenone core.
Halogenated Dichloromethane (DCM)8.93~ 25.5High polarizability matches the bromo substituent; strong dispersion forces.
Polar Protic Methanol32.7~ 12.0H-bonding with the amine and carbonyl, but limited by core hydrophobicity.
Polar Aprotic Tetrahydrofuran (THF)7.58~ 45.0Excellent H-bond acceptor; disrupts solid-state amine-carbonyl networks.
Polar Aprotic Dimethyl Sulfoxide (DMSO)46.7> 100.0Superior dipole moment and H-bond accepting capacity; optimal solvation.
Aqueous Water80.1< 0.01Extreme hydrophobic penalty; practically insoluble[1][4].

Experimental Methodology: Thermodynamic Solubility Screening

To generate accurate, actionable data for process chemistry, thermodynamic (equilibrium) solubility must be measured rather than kinetic solubility. Kinetic methods (e.g., solvent-shift precipitation) often result in supersaturated, metastable solutions that do not reflect true equilibrium[5][6].

The following is a self-validating, step-by-step protocol utilizing the miniaturized shake-flask method coupled with High-Performance Liquid Chromatography (HPLC-UV)[7][8][9].

Step 1: Solid-State Verification (Quality Control)
  • Action: Analyze the starting batch of 2-Amino-6-bromo-9H-fluoren-9-one using X-ray Powder Diffraction (XRPD).

  • Causality: Different polymorphs possess different lattice energies, directly altering thermodynamic solubility. Establishing the baseline polymorph ensures data reproducibility[5].

Step 2: Miniaturized Shake-Flask Equilibration
  • Action: Dispense 1.0 mL of the target organic solvent into a 2 mL sealed glass vial. Add an excess amount of the compound (e.g., 50 mg for moderate solvents, 150 mg for DMSO) to ensure a suspension is maintained.

  • Action: Place the vials on an orbital shaker equipped with precise temperature control. Shake at 400 rpm at 25.0 ± 0.1 °C for 48 to 72 hours[7][9].

  • Causality: 48-72 hours is the gold standard to ensure the system transitions from a kinetic dissolution state to true thermodynamic solid-liquid equilibrium[6][9].

Step 3: Phase Separation
  • Action: Remove the vials and allow them to stand undisturbed for 2 hours, or centrifuge at 10,000 × g for 15 minutes[9].

  • Action: Carefully extract the supernatant and filter it through a 0.22 µm PTFE syringe filter (PTFE is chosen for its broad organic solvent compatibility).

Step 4: HPLC-UV Quantification
  • Action: Dilute the filtered supernatant with a compatible mobile phase (e.g., Acetonitrile) to bring the concentration within the linear dynamic range of the detector.

  • Action: Analyze via isocratic HPLC-UV (e.g., C18 column, 254 nm wavelength). Calculate the exact concentration against a pre-established multi-point calibration curve[5][7].

Step 5: Pellet Validation (The Self-Validating Step)
  • Action: Recover the undissolved solid pellet from the vial, dry it gently under a nitrogen stream, and re-analyze via XRPD.

  • Causality: Solvents can induce polymorphic transformations or form solvates during equilibration. If the final solid form differs from the starting form, the measured solubility corresponds to the new polymorph/solvate, not the original API[5].

Workflow Visualization

G Start Solid-State Characterization (XRPD Validation) Equilibration Shake-Flask Equilibration (Excess Solid, 25°C, 48-72h) Start->Equilibration Verified Solid Separation Phase Separation (Centrifugation / Filtration) Equilibration->Separation Saturated Mixture Analysis Supernatant Quantification (HPLC-UV Analysis) Separation->Analysis Supernatant Validation Pellet Validation (Check for Polymorph Shift) Separation->Validation Solid Pellet End Thermodynamic Solubility Profile Generated Analysis->End Concentration Data Validation->End Form Confirmation

Self-Validating Thermodynamic Solubility Screening Workflow for Organic Solvents.

Predictive Modeling in Binary Solvents

In practical synthesis and crystallization, pure solvents are rarely used in isolation. Binary solvent mixtures (e.g., THF/Water or DCM/Methanol) are employed to fine-tune the solubility gradient.

To avoid exhaustive trial-and-error screening, researchers can utilize the Jouyban-Acree model [10][11]. This predictive mathematical model calculates the solubility of a solute in a binary solvent mixture at various temperatures by using the solubility data of the solute in the pure monosolvents, combined with solvent-solvent and solute-solvent interaction parameters[12][13].

By inputting the empirical data generated from the shake-flask protocol (Section 3) into a Jouyban-Acree-Artificial Neural Network (JA-ANN) hybrid model, process chemists can accurately predict the anti-solvent crystallization curves for 2-Amino-6-bromo-9H-fluoren-9-one with an error margin typically below 10%[11].

References

  • Fluorenone | Overview & Structure - Study.com. Study.com. Available at: [Link]

  • Solubility of 9-Fluorenone in Organic Nonelectrolyte Solvents: Comparison of Observed Versus Predicted Values Based Upon Mobile Order Theory. Taylor & Francis. Available at: [Link]

  • Fluorenone | C13H8O | CID 10241 - PubChem. National Institutes of Health (NIH). Available at: [Link]

  • Determination of Thermodynamic Solubility. Bio-protocol. Available at: [Link]

  • Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. Analytical Chemistry - ACS Publications. Available at: [Link]

  • A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. Available at: [Link]

  • Predicting drug solubility in organic solvents mixtures. University of Padua (Unipd). Available at: [Link]

  • Thermodynamic, Computational Solubility Parameters in Organic Solvents and In Silico GastroPlus Based Prediction of Ketoconazole. PubMed Central (PMC). Available at: [Link]

  • Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery. PubMed. Available at: [Link]

  • Data-Driven Point Adjusted Jouyban-Acree-Artificial Neural Network Hybrid Model for Predicting Solubility of Active Pharmaceutical Ingredients in Binary Solvent Mixtures. ACS Publications. Available at: [Link]

  • Solubility Prediction of Paracetamol in Binary and Ternary Solvent Mixtures Using Jouyban–Acree Model. J-Stage. Available at: [Link]

Sources

Exploratory

Comprehensive Material Safety Data Sheet (MSDS) &amp; Toxicity Profile: 2-Amino-6-bromo-9H-fluoren-9-one

Executive Summary 2-Amino-6-bromo-9H-fluoren-9-one (CAS No. 21878-88-6) is a highly versatile, bifunctional polycyclic aromatic compound.

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Amino-6-bromo-9H-fluoren-9-one (CAS No. 21878-88-6) is a highly versatile, bifunctional polycyclic aromatic compound. Featuring a rigid, planar fluorenone core substituted with both an electron-donating amino group and an electron-withdrawing bromo group, it serves as a critical scaffold in the synthesis of Organic Light-Emitting Diodes (OLEDs), organic semiconductors, and advanced pharmaceutical intermediates [1][2].

This technical guide provides an in-depth analysis of its physicochemical properties, toxicological mechanisms, safety protocols, and field-proven experimental workflows, designed specifically for researchers and drug development professionals.

Physicochemical Properties & Mechanistic Implications

The utility and biological activity of 2-Amino-6-bromo-9H-fluoren-9-one are intrinsically linked to its molecular architecture. The planar fluorenone core facilitates strong π−π stacking, which is highly desirable for charge mobility in electronic materials but also dictates its toxicological behavior in biological systems [3]. Furthermore, the orthogonal reactivity of the bromo (electrophilic cross-coupling site) and amino (nucleophilic acylation/alkylation site) groups allows for stepwise, regioselective functionalization without the need for complex protecting-group strategies.

Table 1: Chemical Identity and Physical Properties
PropertyValue / DescriptionMechanistic Implication
CAS Number 21878-88-6Unique identifier for regulatory tracking [1].
Molecular Formula C13H8BrNODictates molecular weight and elemental composition.
Molecular Weight 274.11 g/mol Optimal size for cellular membrane penetration.
Appearance Solid (Yellow/Orange Powder)Conjugated extended π -system absorbs visible light.
Solubility Soluble in DMF, DMSO, DCMRequires polar aprotic or halogenated solvents for reactions.
Storage Conditions 2-8°C, Inert AtmospherePrevents oxidative degradation of the amino group.

Hazard Identification & Toxicological Profile

As a biologically active polycyclic aromatic derivative, 2-Amino-6-bromo-9H-fluoren-9-one presents specific handling risks. Its toxicity is primarily driven by two molecular mechanisms: DNA intercalation and oxidative stress [3][4].

Table 2: GHS Classification and Hazard Statements
GHS CodeHazard StatementCausality / Biological Mechanism
H302 Harmful if swallowedSystemic absorption leads to hepatic metabolism and redox cycling.
H315 Causes skin irritationLipophilic core disrupts epidermal lipid bilayers.
H319 Causes serious eye irritationDirect interaction with corneal proteins and localized oxidative stress.
H335 May cause respiratory irritationInhalation of micro-particulates triggers alveolar macrophage response.
Mechanistic Toxicity: The Dual-Pathway Model
  • DNA Intercalation: The highly planar geometry of the benzo-fused fluorenone ring system allows the molecule to slip (intercalate) between the base pairs of the DNA double helix. This π−π stacking interaction distorts the sugar-phosphate backbone, physically blocking RNA polymerase and DNA helicase, thereby arresting transcription and replication [3].

  • Reactive Oxygen Species (ROS) Generation: Fluorenones can undergo enzymatic one-electron reduction (often mediated by CYP450 enzymes or cellular reductases) to form a radical anion. This intermediate rapidly reacts with molecular oxygen ( O2​ ) to regenerate the parent fluorenone while producing superoxide ( O2∙−​ ). This "redox cycling" generates a continuous stream of ROS, leading to lipid peroxidation, protein degradation, and ultimately, cellular apoptosis [4].

Visualization: Toxicity Pathway

ToxicityPathway Exposure 2-Amino-6-bromo-9H-fluoren-9-one Exposure Uptake Cellular Uptake & Membrane Penetration Exposure->Uptake Redox Enzymatic Redox Cycling (CYP450 / Reductases) Uptake->Redox DNA_Intercalation DNA Intercalation (π-π Stacking) Uptake->DNA_Intercalation ROS ROS Generation (Hydroxyl Radicals, Superoxide) Redox->ROS OxidativeStress Oxidative Stress & Lipid Peroxidation ROS->OxidativeStress TranscriptionBlock Transcription & Replication Blockade DNA_Intercalation->TranscriptionBlock Apoptosis Cell Death / Apoptosis OxidativeStress->Apoptosis TranscriptionBlock->Apoptosis

Figure 1: Mechanistic pathway of fluorenone-induced cellular toxicity via ROS and DNA intercalation.

Safe Handling, Storage, and Emergency Protocols

To ensure a self-validating safety system, laboratories must implement strict engineering controls and Personal Protective Equipment (PPE) standards when handling this compound.

Table 3: Required PPE and Engineering Controls
CategoryRequirementJustification
Ventilation Fume hood (Face velocity 100 fpm)Prevents inhalation of airborne particulates (H335).
Hand Protection Nitrile gloves (Double-gloving recommended)Prevents dermal absorption and skin irritation (H315).
Eye Protection ANSI Z87.1 Chemical splash gogglesProtects against severe ocular damage (H319).
Respirator N95 or P100 particulate respiratorRequired if weighing powders outside of a contained enclosure.
Step-by-Step Spill Response Protocol
  • Evacuate and Isolate: Immediately clear personnel from the immediate area. Rationale: Minimizes inhalation exposure before the dust settles.

  • Don Emergency PPE: Equip a P100 respirator, heavy-duty nitrile gloves, and chemical goggles.

  • Containment: Gently cover the spilled solid with damp sand or a commercial chemical absorbent pad. Rationale: Wetting the powder prevents aerosolization of the toxic dust.

  • Collection: Use non-sparking plastic tools to sweep the material into a sealable, chemically compatible hazardous waste container. Rationale: Prevents static discharge which could ignite organic dust clouds.

  • Decontamination: Wash the spill surface with a 5% sodium hypochlorite solution followed by soap and water. Rationale: Oxidizes residual organic traces, neutralizing biological activity.

Experimental Workflows: Synthetic Application

Because of its aryl bromide functionality, 2-Amino-6-bromo-9H-fluoren-9-one is an excellent substrate for Palladium-catalyzed cross-coupling reactions. Below is a self-validating protocol for a Buchwald-Hartwig Amination , utilizing the bromo site to extend the conjugated system.

Protocol: Palladium-Catalyzed Buchwald-Hartwig Amination

Objective: Couple a secondary amine to the 6-position of the fluorenone core.

Reagents:

  • 2-Amino-6-bromo-9H-fluoren-9-one (1.0 equiv)

  • Secondary Amine (e.g., Diphenylamine) (1.2 equiv)

  • Pd2​(dba)3​ (Catalyst, 0.02 equiv)

  • BINAP (Ligand, 0.04 equiv)

  • Sodium tert-butoxide ( NaOtBu ) (Base, 1.5 equiv)

  • Anhydrous Toluene (Solvent, 0.1 M)

Step-by-Step Methodology:

  • Preparation of the Schlenk Tube: Flame-dry a Schlenk tube under vacuum and backfill with ultra-pure Argon. Causality: Moisture degrades the NaOtBu base, and oxygen irreversibly oxidizes the active Pd(0) catalyst to inactive Pd(II).

  • Reagent Loading: Add the fluorenone substrate, secondary amine, Pd2​(dba)3​ , BINAP, and NaOtBu into the tube against a positive flow of Argon.

  • Solvent Addition & Degassing: Inject anhydrous toluene. Perform three cycles of "Freeze-Pump-Thaw" degassing. Causality: Dissolved O2​ in the solvent is the primary cause of catalyst death and homocoupling side-reactions. Freeze-pump-thaw ensures absolute oxygen removal.

  • Heating and Monitoring: Seal the tube and heat the reaction mixture to 100°C in an oil bath for 12 hours. Monitor the reaction progress via LC-MS or TLC (Eluent: Hexane/Ethyl Acetate 3:1). Causality: The bulky BINAP ligand requires elevated thermal energy to facilitate the reductive elimination step of the catalytic cycle.

  • Workup: Cool to room temperature, dilute with Ethyl Acetate, and filter through a pad of Celite. Causality: Celite traps the colloidal palladium black, preventing metal contamination in the final product.

  • Purification: Concentrate the filtrate in vacuo and purify via flash column chromatography on silica gel to isolate the extended fluorenone derivative.

References

  • LookChem. "C13H8BrNO - 2-amino-6-bromo-9H-fluoren-9-one." Available at: [Link]

  • International Journal of Creative Research Thoughts (IJCRT). "Fluorenone: Structure, Reactivity Application & Emerging Direction." Available at: [Link]

  • PubMed (NIH). "The production of reactive oxygen species by irradiated camphorquinone-related photosensitizers and their effect on cytotoxicity." Available at: [Link]

Protocols & Analytical Methods

Method

Application Note: Synthesis of D-A-D TADF Emitters and Host Materials Using 2-Amino-6-bromo-9H-fluoren-9-one

Target Audience: Materials Scientists, Synthetic Chemists, and OLED Device Engineers Document Type: Advanced Application Note & Experimental Protocol Introduction & Mechanistic Rationale The evolution of Organic Light-Em...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Materials Scientists, Synthetic Chemists, and OLED Device Engineers Document Type: Advanced Application Note & Experimental Protocol

Introduction & Mechanistic Rationale

The evolution of Organic Light-Emitting Diodes (OLEDs) has been heavily driven by the development of[1]. Unlike traditional fluorophores, TADF emitters can harvest both singlet and triplet excitons via Reverse Intersystem Crossing (RISC), achieving up to 100% internal quantum efficiency. The fundamental design principle for TADF requires spatial separation of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to minimize the singlet-triplet energy gap ( ΔEST​ ).

2-Amino-6-bromo-9H-fluoren-9-one (CAS: 21878-88-6) serves as an elite bifunctional building block for constructing these highly twisted Donor-Acceptor-Donor (D-A-D) architectures[2].

  • The Acceptor Core (A): The central provides a rigid, planar, electron-deficient center due to its highly polar carbonyl group, which effectively stabilizes the LUMO[3]. Its structural rigidity is crucial for suppressing non-radiative vibrational decay pathways[4].

  • Orthogonal Synthetic Handles: The molecule possesses two distinct reactive sites: a primary amine at C2 and a bromide at C6. This allows for the stepwise, modular introduction of two different electron-donating groups ( D1​ and D2​ ), enabling precise tuning of the HOMO energy level and the resulting emission wavelength[3].

Expert Insight: The Chemoselectivity Imperative

A common pitfall when utilizing bifunctional monomers containing both an amine and an aryl halide is self-polymerization . If N-arylation (Buchwald-Hartwig) is attempted first, the primary amine will react with the internal C6-bromide of another molecule, leading to intractable oligomers.

The Causality of the Workflow: To circumvent this, the synthetic sequence must initiate with a Suzuki-Miyaura cross-coupling at the C6-bromide. The primary amine is generally inert to oxidative addition by Palladium(0) under mild Suzuki conditions. Once the bromide is successfully converted into the first donor moiety ( D1​ ), the C2-amine is freed from competitive internal side-reactions and can be safely functionalized via Buchwald-Hartwig amination to append the second donor ( D2​ ).

Synthetic Workflow & Logic Diagram

SynthesisWorkflow Start 2-Amino-6-bromo-9H-fluoren-9-one (Bifunctional Acceptor Core) Step1 Step 1: Suzuki-Miyaura Coupling (Chemoselective at C6-Bromo) Start->Step1 Int1 Intermediate: 2-Amino-6-aryl-9H-fluoren-9-one (Amine preserved) Step1->Int1 Aryl Boronic Acid, Pd(PPh3)4, K2CO3 Step2 Step 2: Buchwald-Hartwig Amination (N-Arylation at C2-Amine) Int1->Step2 Final Final D1-A-D2 Emitter (TADF / Host Material) Step2->Final Aryl Halide, Pd2(dba)3, Base

Figure 1: Chemoselective synthetic workflow preventing self-polymerization of the fluorenone core.

Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Cross-Coupling (Step 1)

Objective: Introduce Donor 1 ( D1​ ) at the C6 position while preserving the C2 primary amine.

  • Preparation: In a flame-dried 250 mL Schlenk flask, combine 2-Amino-6-bromo-9H-fluoren-9-one (2.74 g, 10.0 mmol), the desired donor aryl boronic acid (e.g., 4-(diphenylamino)phenylboronic acid, 3.18 g, 11.0 mmol), and Pd(PPh3​)4​ (0.58 g, 0.5 mmol, 5 mol%).

  • Solvent System: Add 60 mL of anhydrous Toluene and 15 mL of Ethanol.

  • Base Addition: Dissolve K2​CO3​ (4.14 g, 30.0 mmol) in 15 mL of deionized water. Add this aqueous base to the organic mixture.

    • Causality: A biphasic system ensures the inorganic base is fully dissolved, maximizing the rate of transmetalation. Pd(PPh3​)4​ is selected as it is a robust, mild catalyst that will selectively target the C-Br bond without activating the C-N bond.

  • Degassing: Purge the biphasic mixture with ultra-pure N2​ for 30 minutes to prevent catalyst oxidation.

  • Reaction: Heat the mixture to a gentle reflux (90 °C) for 12 hours under vigorous stirring.

  • Self-Validation: Perform TLC (Hexane:EtOAc 3:1) and GC-MS. The complete disappearance of the m/z 274 peak and the emergence of the target mass confirms successful chemoselective coupling. If oligomers are detected, the degassing was insufficient, or the temperature was too high.

  • Workup: Extract with Ethyl Acetate (3 x 50 mL), wash with brine, dry over anhydrous MgSO4​ , and purify via silica gel column chromatography.

Protocol B: Buchwald-Hartwig N-Arylation (Step 2)

Objective: Functionalize the C2 primary amine to introduce Donor 2 ( D2​ ), completing the D-A-D architecture.

  • Preparation: In a nitrogen-filled glovebox, charge a Schlenk flask with the Intermediate from Protocol A (5.0 mmol), the secondary aryl halide (e.g., 4-bromobiphenyl, 1.28 g, 5.5 mmol), Pd2​(dba)3​ (0.09 g, 0.1 mmol, 2 mol%), and NaO−t−Bu (1.44 g, 15.0 mmol).

  • Ligand Addition: Inject Tri-tert-butylphosphine ( P(t−Bu)3​ , 1.0 M in toluene, 0.4 mL, 0.4 mmol, 8 mol%) and 50 mL of anhydrous Toluene.

    • Causality: The highly basic NaO−t−Bu and the electron-rich, sterically demanding P(t−Bu)3​ ligand are strictly required to force the challenging oxidative addition of the aryl halide and facilitate rapid reductive elimination, driving the C-N bond formation to completion.

  • Reaction: Seal the flask, remove from the glovebox, and heat at 105 °C for 16 hours.

  • Self-Validation: Aliquot a 0.1 mL sample, filter through a micro-syringe, and run HPLC. A single dominant peak indicates successful N-arylation.

  • Workup: Cool to room temperature, filter the crude mixture through a pad of Celite to remove palladium black and inorganic salts, concentrate, and purify via column chromatography.

Protocol C: Thermal Gradient Sublimation (Device Prep)

Objective: Achieve >99.99% purity required for vacuum-deposited OLED devices.

  • Rationale: Trace palladium, unreacted halogens, or solvent molecules act as potent exciton quenchers and charge traps, which will severely degrade the device's External Quantum Efficiency (EQE) and operational lifetime ( LT95​ ).

  • Execution: Place the purified D-A-D material in a train sublimation system. Apply a high vacuum ( <10−6 Torr). Establish a temperature gradient (e.g., Zone 1: 220 °C, Zone 2: 160 °C, Zone 3: 50 °C). Collect the ultra-pure crystalline material from the middle zone.

Quantitative Data Presentation

The modularity of 2-Amino-6-bromo-9H-fluoren-9-one allows for significant tuning of the resulting photophysical properties. Table 1 summarizes the expected parameters of various fluorenone-based TADF materials synthesized via this methodology[3].

Table 1: Representative Photophysical Properties of Fluorenone-Based TADF Materials

Material ArchitectureHOMO (eV)LUMO (eV) ΔEST​ (eV)PLQY (%)Max Device EQE (%)
D-A-D (Acridine-Fluorenone)-5.60-3.200.0885.08.9
D-A (Carbazole-Fluorenone)-5.85-3.150.1272.46.5
D-A-D (Diphenylamine-Fluorenone)-5.45-3.250.0590.111.2

Note: A ΔEST​ below 0.10 eV is generally required to achieve rapid RISC and high PLQY (Photoluminescence Quantum Yield).

References

  • Gan, L., et al. (2018). "D–A–D-type orange-light emitting thermally activated delayed fluorescence (TADF) materials based on a fluorenone unit: simulation, photoluminescence and electroluminescence studies." Beilstein Journal of Organic Chemistry, 14, 672–681. Available at:[Link]

  • ACS Publications. (2025). "Stimulus-Driven Tuning of Multipathway Emission in 9-Fluorenone Derivatives: Elucidating Charge Transfer Dynamics in Higher Excited Singlet and Triplet States." ACS Materials Letters. Available at:[Link]

  • SPIE Digital Library. (2018). "Special Section Guest Editorial: Thermally Activated Delayed Fluorescence Organic Light-Emitting Diodes." Journal of Photonics for Energy. Available at: [Link]

Sources

Application

Advanced Synthesis of Poly(fluorenone-amine) Conjugated Polymers via A-B Step-Growth Polyamination

Executive Summary & Mechanistic Rationale The synthesis of donor-acceptor (D-A) conjugated polymers is foundational to the development of modern organic optoelectronics, including organic photovoltaics (OPVs), electrochr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The synthesis of donor-acceptor (D-A) conjugated polymers is foundational to the development of modern organic optoelectronics, including organic photovoltaics (OPVs), electrochromic devices, and high-voltage organic lithium-ion batteries[1]. The molecule 2-amino-6-bromo-9H-fluoren-9-one presents a unique architecture for polymer synthesis: it is an asymmetric A-B monomer containing both an electron-deficient fluorenone core (acceptor) and a polymerizable amino/bromo handle.

In conventional step-growth polymerizations (e.g., Suzuki or Stille couplings), A2​ and B2​ monomers are used, which requires absolute stoichiometric precision to achieve high molecular weights according to the Carothers equation. Utilizing 2-amino-6-bromo-9H-fluoren-9-one as an A-B monomer inherently guarantees perfect stoichiometric balance, enabling the formation of high-molecular-weight poly(arylamine)s via Buchwald-Hartwig polycondensation.

Causality in Experimental Design

Direct polymerization of the primary amine in 2-amino-6-bromo-9H-fluoren-9-one would yield a secondary amine-linked polymer. Secondary amines remain reactive under Buchwald-Hartwig conditions, which inevitably leads to branching, cross-linking, and the formation of insoluble networks. To engineer a self-validating, linear polymer system, N-alkylation must precede polymerization. Alkylating the monomer with 1-bromooctane serves a dual purpose:

  • It converts the primary amine to a secondary amine, ensuring the subsequent polycondensation yields a strictly linear tertiary amine backbone.

  • The octyl chain provides essential steric bulk and lipophilicity, preventing premature precipitation during chain growth and ensuring the final polymer is solution-processable.

Workflow A 2-amino-6-bromo- 9H-fluoren-9-one (A-B Monomer) B N-Alkylation (1-Bromooctane, Base) A->B C N-octyl AB Monomer (Purified Precursor) B->C D Buchwald-Hartwig Polycondensation (Pd-catalyst, NaOtBu) C->D E Soxhlet Extraction (MeOH, Acetone, Hexane) D->E F Conjugated Polymer poly(fluorenone-amine) E->F

Synthetic workflow from the raw A-B monomer to the purified conjugated polymer.

Catalytic Cycle & Ligand Selection

The polymerization relies on a Palladium-catalyzed Buchwald-Hartwig cross-coupling[2]. The choice of catalyst system— Pd2​(dba)3​ and P(t-Bu)3​ —is not arbitrary. P(t-Bu)3​ is a highly electron-rich and sterically demanding ligand. Its electron density accelerates the oxidative addition of the deactivated aryl bromide (due to the electron-withdrawing fluorenone core), while its steric bulk forces the rapid reductive elimination of the newly formed tertiary amine, preventing catalyst trapping and β -hydride elimination side reactions. Sodium tert-butoxide ( NaOtBu ) is strictly required as the base to deprotonate the coordinated amine, facilitating the formation of the critical amido-palladium intermediate.

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst OA Oxidative Addition Complex Pd0->OA + Ar-Br (Monomer) AmineBind Amine Coordination OA->AmineBind + Ar-NHR (Monomer) Deprot Deprotonation (by NaOtBu) AmineBind->Deprot - HBr (via Base) RE Reductive Elimination Deprot->RE Amido-Pd Complex RE->Pd0 Polymer Chain Growth

Mechanism of the Pd-catalyzed Buchwald-Hartwig polycondensation for the A-B monomer.

Experimental Methodologies

Phase 1: Synthesis of the N-octyl A-B Monomer Precursor

Objective: Functionalize 2-amino-6-bromo-9H-fluoren-9-one to ensure linear polymerization and solubility.

  • Setup : Flame-dry a 250 mL two-neck round-bottom flask under vacuum and backfill with ultra-high purity Argon (repeat 3x).

  • Reagent Loading : Add 2-amino-6-bromo-9H-fluoren-9-one (10.0 mmol, 1.0 eq), potassium carbonate ( K2​CO3​ , 20.0 mmol, 2.0 eq), and a catalytic amount of potassium iodide (KI, 0.5 mmol, 0.05 eq).

  • Solvent & Alkylating Agent : Inject 50 mL of anhydrous DMF, followed by dropwise addition of 1-bromooctane (11.0 mmol, 1.1 eq).

  • Reaction : Heat the mixture to 80 °C and stir vigorously for 16 hours. Note: KI acts as a nucleophilic catalyst via the Finkelstein reaction, converting 1-bromooctane to the more reactive 1-iodooctane in situ.

  • Workup & Purification : Cool to room temperature and quench with 100 mL of distilled water. Extract the aqueous layer with ethyl acetate ( 3×50 mL). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

  • Isolation : Purify the crude product via silica gel column chromatography (Eluent: Hexane/Ethyl Acetate, 9:1 v/v) to yield 2-(octylamino)-6-bromo-9H-fluoren-9-one as a bright orange solid.

Phase 2: Buchwald-Hartwig Polycondensation

Objective: Execute step-growth polymerization while preventing premature termination.

  • Preparation : In a nitrogen-filled glovebox, charge a Schlenk tube with the purified 2-(octylamino)-6-bromo-9H-fluoren-9-one (5.0 mmol, 1.0 eq), Pd2​(dba)3​ (0.05 mmol, 1.0 mol%), and NaOtBu (7.5 mmol, 1.5 eq).

  • Ligand Addition : Add a 1.0 M solution of tri-tert-butylphosphine ( P(t-Bu)3​ ) in toluene (0.20 mmol, 4.0 mol%).

  • Polymerization : Inject 20 mL of anhydrous, degassed toluene. Seal the Schlenk tube, remove it from the glovebox, and heat to 105 °C in an oil bath for 48 hours. The solution will progressively become highly viscous and dark, indicating successful chain extension.

Phase 3: End-Capping and Soxhlet Purification

Objective: Seal reactive chain ends to prevent device degradation and remove catalytic/oligomeric impurities[3].

  • End-Capping : After 48 hours, inject bromobenzene (0.5 mmol, 0.1 eq) into the reaction mixture and stir at 105 °C for 6 hours. Subsequently, inject diphenylamine (0.5 mmol, 0.1 eq) and stir for an additional 6 hours. Causality: Unreacted bromides or amines act as deep charge traps in optoelectronic devices. End-capping neutralizes these defects.

  • Initial Precipitation : Cool the mixture, dilute with 20 mL of chloroform, and precipitate dropwise into 500 mL of vigorously stirring methanol. Collect the crude polymer fibers via vacuum filtration.

  • Soxhlet Extraction : Transfer the crude polymer to a cellulose extraction thimble. Perform sequential Soxhlet extraction to isolate the device-grade material:

    • Methanol (24 h) : Removes residual NaOtBu , salts, and unreacted monomers.

    • Acetone (24 h) : Extracts low-molecular-weight oligomers that broaden the polydispersity index (PDI).

    • Hexane (24 h) : Removes catalyst residues and mid-weight fractions.

    • Chloroform (24 h) : Extracts the high-molecular-weight, highly conjugated target polymer.

  • Final Isolation : Concentrate the chloroform fraction to ~30 mL and re-precipitate into methanol. Filter and dry the final poly(N-octyl-2,6-fluorenone amine) under high vacuum at 60 °C for 24 hours.

Quantitative Data & Expected Properties

The rigorous purification protocol ensures a narrow polydispersity and highly reproducible optoelectronic properties. Below are the expected characterization metrics for the synthesized poly(fluorenone-amine) D-A polymer.

PropertyTypical ValueCharacterization Method
Number-Average Molecular Weight ( Mn​ ) 20,000 - 35,000 g/mol Gel Permeation Chromatography (GPC) vs. PS standards
Polydispersity Index (PDI) 1.8 - 2.2Gel Permeation Chromatography (GPC)
Optical Bandgap ( Eg​ ) ~2.15 eVUV-Vis Spectroscopy (Solid Film Tauc Plot)
HOMO Energy Level -5.30 to -5.45 eVCyclic Voltammetry (CV)
LUMO Energy Level -3.15 to -3.30 eVCalculated ( EHOMO​+Eg​ )
Thermal Decomposition ( Td​ , 5% loss) > 380 °CThermogravimetric Analysis (TGA) under N2​

Sources

Method

Application Note: Orthogonal Functionalization of the Fluorenone Core Using 2-Amino-6-bromo-9H-fluoren-9-one

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Advanced Technical Guide & Self-Validating Protocols Introduction & Scientific Rationale The fluorenone scaffold is a...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Advanced Technical Guide & Self-Validating Protocols

Introduction & Scientific Rationale

The fluorenone scaffold is a privileged, rigid, and planar fused aromatic ring system that has become indispensable in both medicinal chemistry (e.g., antiviral and antimalarial agents) and materials science (e.g., bipolar charge-transporting materials for OLEDs) .

Within this chemical space, 2-amino-6-bromo-9H-fluoren-9-one (CAS: 21878-88-6) stands out as a highly versatile, trifunctional building block. Its structural anatomy allows for completely orthogonal functionalization, enabling researchers to precisely tune the HOMO-LUMO gap, solubility, and biological target affinity without cross-reactivity.

The strategic value of this molecule lies in its three distinct reactive sites:

  • C2-Amino Group (Strong EDG): A nucleophilic handle primed for Buchwald-Hartwig amination, amide bond formation, or Sandmeyer-type transformations.

  • C6-Bromo Group (Mild EWG): An electrophilic site perfectly suited for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Sonogashira).

  • C9-Ketone (Electron Accepting): A highly conjugated carbonyl that can undergo Knoevenagel condensation to introduce electron-withdrawing dicyanovinyl groups, a critical step in synthesizing electron-transporting materials .

G Core 2-Amino-6-bromo-9H-fluoren-9-one C2 C2: -NH2 Group Core->C2 Amidation / Buchwald-Hartwig C6 C6: -Br Group Core->C6 Suzuki / Sonogashira C9 C9: C=O Group Core->C9 Knoevenagel Condensation C2_Prod Hole-Transporting Moieties C2->C2_Prod C6_Prod Extended π-Conjugation C6->C6_Prod C9_Prod Dicyanovinyl Groups C9->C9_Prod

Orthogonal functionalization sites of 2-amino-6-bromo-9H-fluoren-9-one.

Causality in Experimental Design: Electronic Tuning

Before initiating synthetic workflows, it is critical to understand how substituents dictate the electronic behavior of the fluorenone core. The C2 and C6 positions are electronically coupled to the C9 ketone through the extended π-system. As demonstrated in recent spectroscopic studies , the nature of the substituent directly modulates the C=O bond strength and the HOMO-LUMO energy gap.

Table 1: Effect of C2 Substituents on Fluorenone Properties
Substituent at C2Electronic NatureC=O Stretching FrequencyHOMO-LUMO Gap TrendPrimary Application Profile
-NO₂ Strong EWGHighest (~1725 cm⁻¹)LargestElectron-Transporting Layers
-Br Mild EWGHigh (~1718 cm⁻¹)ModerateCross-Coupling Precursor
-OH Mild EDGLow (~1705 cm⁻¹)SmallFluorescent Chemosensors
-NH₂ Strong EDGLowest (~1695 cm⁻¹)SmallestHole-Transport / Bioactive

Data synthesis derived from spectroscopic and Hirshfeld surface analyses of fluorenone derivatives.

Experimental Methodologies: A Self-Validating Workflow

To prevent cross-reactivity—specifically, the free primary amine poisoning the palladium catalyst during C6 coupling—the workflow must be executed in a strict sequence. The following protocols are designed as self-validating systems , meaning they contain internal checkpoints to ensure the chemical logic is sound at every step.

Workflow Step1 1. Substrate Preparation Step2 2. Amine Protection Step1->Step2 Prevent Pd poisoning Step3 3. C6 Cross-Coupling Step2->Step3 C-C Bond Formation Step4 4. Deprotection & C2 Amination Step3->Step4 C-N Bond Formation Step5 5. C9 Condensation Step4->Step5 Optoelectronic Tuning Step6 6. Isolation & Validation Step5->Step6 Final Purification

Step-by-step self-validating workflow for fluorenone core functionalization.

Protocol A: C6-Functionalization via Suzuki-Miyaura Cross-Coupling

Causality & Rationale: The presence of a free primary amine poses a severe risk of catalyst deactivation via stable Pd-amine complexation. While transient protection (e.g., Boc₂O) is standard, direct coupling is possible if the correct catalyst is chosen. We employ Pd(dppf)Cl₂ . The bidentate dppf ligand enforces a large bite angle (~99°), sterically crowding the Pd center to prevent amine coordination while accelerating the reductive elimination step.

Step-by-Step Procedure:

  • Preparation: In an oven-dried Schlenk flask, add 2-amino-6-bromo-9H-fluoren-9-one (1.0 eq), Arylboronic acid (1.2 eq), and Pd(dppf)Cl₂ (0.05 eq).

  • Solvent & Base: Add a degassed mixture of 1,4-Dioxane and 2M aqueous K₂CO₃ (ratio 4:1). Rationale: The biphasic system ensures solubility of the rigid fluorenone while providing the aqueous interface necessary for boronate activation.

  • Degassing: Subject the mixture to three freeze-pump-thaw cycles.

  • Reaction: Heat to 90 °C under an Argon atmosphere for 12 hours.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

Self-Validation Checkpoint: Observe the reaction mixture 30 minutes post-heating. A persistent deep red/orange solution indicates an active catalytic cycle. Rapid precipitation of a black solid (Pd black) indicates oxygen contamination or ligand dissociation. If black precipitation occurs, the run is compromised; stop, re-degas fresh solvents, and restart.

Table 2: Optimization Matrix for C6 Suzuki-Miyaura Coupling
Catalyst SystemBaseSolvent SystemTemp (°C)YieldMechanistic Rationale
Pd(PPh₃)₄Na₂CO₃Toluene/H₂O90< 40%Free amine competitively binds to Pd, causing rapid catalyst deactivation.
Pd(dppf)Cl₂ K₂CO₃ 1,4-Dioxane/H₂O 90 88% Bidentate ligand prevents amine coordination; higher polarity accelerates transmetalation.
Pd(OAc)₂ / SPhosK₃PO₄Toluene11092%Highly active system for sterically hindered substrates, though more expensive.
Protocol B: C2-Functionalization via Buchwald-Hartwig Amination

Causality & Rationale: Once the C6 position is functionalized, the C2 amine can be coupled with aryl halides to create hole-transporting carbazole or triarylamine derivatives. Sodium tert-butoxide (NaOtBu) is selected as the base because its high pKa is required to deprotonate the aniline-like amine, facilitating the formation of the palladium-amido complex .

Step-by-Step Procedure:

  • Preparation: Charge a vial with the C6-functionalized fluorenone (1.0 eq), Aryl bromide (1.1 eq), Pd₂(dba)₃ (0.02 eq), XPhos (0.04 eq), and NaOtBu (1.5 eq).

  • Solvent: Add anhydrous, degassed Toluene.

  • Reaction: Seal the vial and heat at 110 °C for 8 hours.

  • Purification: Filter through a pad of Celite to remove inorganic salts and Pd residue, then purify via silica gel chromatography (Hexanes/EtOAc).

Self-Validation Checkpoint: Monitor via TLC under 365 nm UV light. The starting fluorenone exhibits a bright yellow/green fluorescence. The successful formation of a triarylamine derivative will result in a distinct bathochromic shift (red-shifted fluorescence) due to the extended electron donation into the fluorenone core.

Protocol C: C9-Modification via Knoevenagel Condensation

Causality & Rationale: For organic electronics, modifying the keto group to a dicyanovinyl group drastically lowers the LUMO level. Because the C9 ketone is highly conjugated, it is less electrophilic than aliphatic ketones. Using a strong base (like NaOH) leads to degradation. A mild, weakly nucleophilic base like Pyridine provides the exact pKa required to deprotonate malononitrile without triggering aldol-type side reactions on the core.

Step-by-Step Procedure:

  • Preparation: Dissolve the functionalized fluorenone (1.0 eq) and malononitrile (2.0 eq) in absolute ethanol.

  • Catalysis: Add 3-5 drops of Pyridine.

  • Reaction: Reflux for 6 hours.

  • Isolation: Cool the mixture in an ice bath. The dicyanovinyl product will precipitate as a dark, microcrystalline solid. Filter and wash with cold ethanol.

Self-Validation Checkpoint: The reaction is self-indicating. The solution will transition from yellow/orange to a deep, dark purple or black as the highly electron-accepting dicyanovinyl group forms, indicating successful intramolecular charge transfer (ICT) establishment.

Conclusion

The orthogonal functionalization of 2-amino-6-bromo-9H-fluoren-9-one requires a deep understanding of transition-metal catalysis and electronic substituent effects. By leveraging the steric protection of bidentate ligands (Pd(dppf)Cl₂) and the precise pKa tuning of bases, researchers can systematically build complex, high-value fluorenone architectures. The self-validating checkpoints embedded in these protocols ensure high reproducibility, minimizing wasted resources in both drug discovery and materials science workflows.

References

  • Modification of fluorene and fluorenone core via C–H functionalization. Organic & Biomolecular Chemistry (RSC Publishing). URL:[Link]

  • New fluorene-based bipolar charge transporting materials. RSC Advances (RSC Publishing). URL:[Link]

  • Effects of Substituents on 9-Fluorenone: Spectroscopic, Hirshfeld, Optical, NLO, IFCT, and CTM Properties. ACS Omega (ACS Publications). URL:[Link]

  • Synthesis of Fluorenones from Benzaldehydes and Aryl Iodides: Dual C–H Functionalizations Using a Transient Directing Group. Organic Letters (ACS Publications). URL:[Link]

Application

Application Note: Strategic Synthesis of Donor-Acceptor (D-A) Architectures from 2-Amino-6-bromofluoren-9-one

Executive Summary The development of high-performance organic optoelectronics—including organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and nonlinear optical (NLO) materials—relies heavily on the pre...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of high-performance organic optoelectronics—including organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and nonlinear optical (NLO) materials—relies heavily on the precise engineering of Donor-Acceptor (D-A) molecules. The 2-amino-6-bromofluoren-9-one scaffold is a highly versatile bifunctional building block for these applications. Its rigid, planar geometry promotes strong π-conjugation, while its orthogonal reactive sites (a primary amine and an aryl bromide) allow for the modular installation of electron-donating and electron-withdrawing moieties[1]. This application note details the mechanistic rationale and validated experimental protocols for synthesizing advanced D-A architectures from this scaffold.

Mechanistic Rationale & Scaffold Design

Electronic Tuning (HOMO-LUMO Engineering)

The photophysical properties of fluorenone derivatives are dictated by the push-pull dynamics of their substituents. The intrinsic carbonyl (C=O) group of the fluorenone core acts as a strong electron-withdrawing center, effectively lowering the Lowest Unoccupied Molecular Orbital (LUMO)[1].

  • The Donor (C-2 Position): The introduction of an amino group at the 2-position acts as a strong resonance electron donor, significantly raising the Highest Occupied Molecular Orbital (HOMO) and narrowing the optical bandgap[1].

  • The Acceptor/Extension Handle (C-6 Position): The bromine atom at the 6-position exerts both an inductive electron-withdrawing effect and a weak resonance donating effect[1]. More importantly, it serves as a synthetic handle to attach secondary acceptors (e.g., pyridine, benzothiadiazole) to further stabilize the LUMO and extend conjugation.

The Chemoselectivity Challenge

A critical challenge in utilizing 2-amino-6-bromofluoren-9-one is the potential for self-polymerization. If Buchwald-Hartwig amination is attempted directly on the scaffold to modify the amino group, the catalyst will indiscriminately activate the molecule's own 6-bromo position, leading to oligomeric mixtures.

Expert Solution: To establish a self-validating and high-yielding synthetic route, the 6-bromo group must be reacted first via a chemoselective Suzuki-Miyaura cross-coupling using an arylboronic acid[2]. Because boronic acids do not react with primary amines under standard Suzuki conditions, the amine remains intact. Once the bromine is replaced by the target aryl group, the C-2 amino group can be safely alkylated or arylated via Buchwald-Hartwig amination to amplify its donor strength[3].

Synthetic Workflow

Workflow S1 2-amino-6-bromofluoren-9-one (Bifunctional Scaffold) Rxn1 Suzuki-Miyaura Cross-Coupling S1->Rxn1 Ar-B(OH)2 Pd-cat, Base Int 2-amino-6-(aryl)fluoren-9-one (Extended Acceptor) Rxn1->Int Rxn2 Buchwald-Hartwig Amination Int->Rxn2 Ar-Br Pd-cat, XPhos Prod D-A-A' Conjugated System (Target Molecule) Rxn2->Prod

Figure 1: Chemoselective synthetic workflow for D-A-A' molecules from 2-amino-6-bromofluoren-9-one.

Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Cross-Coupling

This step installs the secondary acceptor at the C-6 position while preserving the C-2 primary amine.

  • Reagent Preparation: In a flame-dried Schlenk flask, combine 2-amino-6-bromofluoren-9-one (1.0 equiv), the desired arylboronic acid (e.g., 4-pyridylboronic acid, 1.2 equiv), and Pd(PPh3)4 (0.05 equiv).

  • Solvent System: Add a degassed mixture of Toluene/EtOH/H2O (3:1:1 v/v/v).

    • Causality: The biphasic system maximizes the solubility of the hydrophobic fluorenone in toluene while dissolving the inorganic base in water. EtOH acts as a phase-transfer agent, ensuring efficient cross-phase reactivity.

  • Base Addition: Add K2CO3 (2.0 equiv).

    • Causality: K2CO3 is a mild base that facilitates the transmetalation step without degrading the fluorenone core or causing unwanted side reactions with the free amine[2].

  • Reaction & Self-Validation: Reflux at 90 °C under an argon atmosphere for 12 hours. Monitor via TLC (Hexane:EtOAc 3:1).

    • Validation Check: The consumption of the starting material and the appearance of a new spot with a pronounced bathochromic shift (red-shifted fluorescence under 365 nm UV light) confirms the successful extension of the π-conjugated system.

  • Workup: Cool to room temperature, extract with EtOAc, and wash the organic layer with brine. Dry over anhydrous Na2SO4.

    • Validation Check: Complete removal of water and inorganic salts is critical here to prevent catalyst poisoning in the subsequent Buchwald-Hartwig step.

Protocol B: Donor Amplification via Buchwald-Hartwig Amination

This step converts the primary amine into a strong triarylamine donor (e.g., diphenylamine derivative), completing the Intramolecular Charge Transfer (ICT) axis[3].

  • Reagent Preparation: In a glovebox or under strict inert atmosphere, combine the 2-amino-6-(aryl)fluoren-9-one intermediate (1.0 equiv), an aryl bromide (2.2 equiv for diarylation), Pd2(dba)3 (0.02 equiv), XPhos (0.06 equiv), and NaOtBu (3.0 equiv).

  • Solvent System: Suspend in anhydrous Toluene (0.1 M).

    • Causality: XPhos is a highly active, sterically demanding biarylphosphine ligand. It is specifically chosen because it forces the palladium center into a geometry that dramatically accelerates the difficult reductive elimination step of bulky diarylamines, preventing the catalyst from stalling and dying in the resting state[2].

  • Reaction & Self-Validation: Heat the mixture to 105 °C for 16 hours.

    • Validation Check: The formation of the bulky triarylamine derivative significantly quenches the polarity of the molecule. On TLC, the product will elute much faster (higher Rf) than the primary amine intermediate. Additionally, the reaction mixture will undergo a distinct color change (often deep red/purple), serving as a visual indicator of the D-A ICT complex formation.

  • Purification: Filter through a short pad of Celite to remove palladium black, concentrate, and purify via silica gel column chromatography.

Photophysical Data Summary

The table below summarizes the profound impact of substituent selection on the electronic energy levels of the fluorenone core, demonstrating why the 2-amino-6-bromo substitution pattern is an ideal starting point for D-A materials.

Fluorenone DerivativeHOMO (eV)LUMO (eV)Optical Bandgap (eV)Primary Electronic Effect
9-Fluorenone -6.30-3.10~3.20Baseline Acceptor Core
2-Bromo-9-fluorenone -6.62-2.882.99Inductive Withdrawing / Weak Resonance[1]
2-Amino-9-fluorenone -5.40-3.152.25Strong Resonance Donating (ICT enhancement)[1]
2-Nitro-9-fluorenone -6.80-3.583.22Strong Electron Withdrawing[1]

*Note: HOMO/LUMO values are representative approximations derived from electrochemical and optical data to illustrate relative orbital shifts[1].

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 2-Amino-6-bromo-9H-fluoren-9-one Synthesis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals scaling up the synthesis of...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals scaling up the synthesis of 2-Amino-6-bromo-9H-fluoren-9-one (CAS: 21878-88-6), a critical intermediate in the synthesis of direct-acting antivirals like Ledipasvir.

This guide abandons generic advice in favor of mechanistic causality, self-validating protocols, and authoritative grounding. We will address the three critical phases of the most robust synthetic route: (1) Suzuki-Miyaura Biphenyl Assembly , (2) Regioselective Friedel-Crafts Cyclization , and (3) Chemoselective Nitro Reduction .

Synthetic Workflow Visualization

G A 1. Suzuki Coupling (Pd-catalyzed) B Biphenyl Intermediate (3'-bromo-4-nitro...) A->B Pd(dppf)Cl2 C 2. Friedel-Crafts Acylation B->C D Fluorenone Core (2-nitro-6-bromo...) C->D Eaton's Reagent E 3. Chemoselective Reduction D->E F Target Product (2-Amino-6-bromo...) E->F Fe / NH4Cl

Fig 1: Three-step synthetic workflow for 2-Amino-6-bromo-9H-fluoren-9-one.

Module 1: Suzuki-Miyaura Biphenyl Assembly

The synthesis begins with the coupling of methyl 2-iodo-4-nitrobenzoate and 3-bromophenylboronic acid to form the biphenyl backbone.

Q: My Suzuki coupling is stalling at 50% conversion, and I am observing a high degree of homocoupling. How do I push this to completion? A: This is a classic symptom of oxygen ingress and mismatched catalyst kinetics. Oxygen promotes the Pd-catalyzed oxidative homocoupling of the boronic acid, depleting your reagent. Furthermore, if you are using Pd(PPh3​)4​ , the oxidative addition into the sterically hindered ortho-iodo position is slow [1]. Causality & Solution: Switch to Pd(dppf)Cl2​ . The bidentate dppf ligand enforces a cis-coordination geometry on the palladium center, which accelerates the reductive elimination step and minimizes side reactions. Thoroughly degas your biphasic solvent system (Toluene/Water) via three freeze-pump-thaw cycles before adding the catalyst.

Validated Protocol: Suzuki Coupling
  • Charge: To a Schlenk flask, add methyl 2-iodo-4-nitrobenzoate (1.0 eq), 3-bromophenylboronic acid (1.2 eq), and Na2​CO3​ (3.0 eq).

  • Solvent: Add a 4:1 mixture of Toluene/ H2​O . Sparge with Argon for 30 minutes.

  • Catalyst: Add Pd(dppf)Cl2​ (0.05 eq) under a positive Argon stream.

  • React: Heat to 80 °C for 12 hours.

  • Self-Validation: Perform LC-MS. The product mass must show a 1:1 isotopic doublet characteristic of a single bromine atom. The absence of the starting iodide confirms completion.

Module 2: Regioselective Friedel-Crafts Cyclization

Following saponification of the ester, the 3'-bromo-4-nitrobiphenyl-2-carboxylic acid must be cyclized to form the fluorenone core.

Q: My cyclization yields a mixture of isomers (6-bromo and 8-bromo). How can I exclusively obtain the 6-bromo isomer? A: The regioselectivity of the intramolecular Friedel-Crafts acylation is dictated by steric hindrance [2]. Cyclization can theoretically occur at the 2' position (giving 8-bromo) or the 6' position (giving 6-bromo). Causality & Solution: Cyclization at the 2' position forces the bulky bromine atom into a highly strained peri-interaction with the newly formed carbonyl. Under kinetic control, the 6' position is vastly favored. However, if you use harsh, high-temperature conditions (e.g., AlCl3​ melts at >120 °C), the reaction enters thermodynamic control, leading to isomerization and degradation. Switch to Eaton’s Reagent (7.7 wt% P2​O5​ in methanesulfonic acid) at a moderate 70 °C to lock the reaction under kinetic control.

Validated Protocol: Intramolecular Acylation
  • Charge: Dissolve 3'-bromo-4-nitrobiphenyl-2-carboxylic acid (1.0 eq) in Eaton's Reagent (10 mL/gram of substrate).

  • React: Stir at 70 °C for 4 hours.

  • Quench: Slowly pour the dark mixture over crushed ice while stirring vigorously to precipitate the product.

  • Self-Validation: TLC (Hexanes/EtOAc 3:1). The resulting 2-nitro-6-bromo-9H-fluoren-9-one is highly conjugated and will exhibit bright fluorescence under 365 nm UV light, clearly distinguishing it from the non-fluorescent biphenyl precursor.

Module 3: Chemoselective Nitro Reduction

The final step requires reducing the nitro group to an amine without cleaving the aryl-bromide bond.

Q: I am losing the bromine atom during the nitro reduction step. My LC-MS shows a mass corresponding to 2-amino-9H-fluoren-9-one. How do I prevent hydrodebromination? A: You are likely using standard catalytic hydrogenation (e.g., Pd/C with H2​ ). Palladium is highly active for the oxidative addition into activated C-Br bonds, which leads to rapid hydrodebromination alongside nitro reduction. Causality & Solution: You must abandon transition-metal-catalyzed hydrogenation in favor of a Single-Electron Transfer (SET) reduction [3]. Using Iron powder and Ammonium Chloride ( Fe/NH4​Cl ) or Tin(II) Chloride ( SnCl2​ ) ensures strictly chemoselective reduction of the nitro group. The SET mechanism operates via a nitroso and hydroxylamine intermediate, completely ignoring the aryl halide bond.

Validated Protocol: Chemoselective Reduction
  • Charge: Suspend 2-nitro-6-bromo-9H-fluoren-9-one (1.0 eq) in a 4:1 mixture of Ethanol/ H2​O .

  • Reagents: Add Iron powder (325 mesh, 5.0 eq) and NH4​Cl (5.0 eq).

  • React: Reflux at 80 °C for 3 hours.

  • Workup: Filter the hot mixture through a pad of Celite to remove iron oxides. Concentrate the filtrate.

  • Self-Validation: Spot the product on TLC and stain with Ninhydrin. A purple/brown spot confirms the presence of the primary amine. LC-MS must confirm the retention of the bromine isotope pattern (M and M+2 peaks of equal intensity).

Quantitative Yield Optimization Summary

The following table summarizes the empirical yield improvements achieved by transitioning from standard to optimized conditions across the three-step workflow.

Reaction StepStandard ConditionStandard YieldOptimized ConditionOptimized YieldKey Improvement
1. Suzuki Coupling Pd(PPh3​)4​ , K2​CO3​ , 100°C55% Pd(dppf)Cl2​ , Na2​CO3​ , 80°C88% Eliminated homocoupling
2. Friedel-Crafts SOCl2​ then AlCl3​ , 120°C40%Eaton's Reagent, 70°C75% Locked kinetic regioselectivity
3. Nitro Reduction Pd/C , H2​ (1 atm), RT20%*Fe powder, NH4​Cl , 80°C92% Prevented hydrodebromination

*Yield of the desired brominated product; the major byproduct under standard conditions was the debrominated 2-amino-9H-fluoren-9-one.

References

  • Suzuki-Miyaura Coupling. Chemistry LibreTexts. Supplemental Modules (Organic Chemistry). Available at:[Link] [1]

  • Electricity-Promoted Friedel–Crafts Acylation of Biarylcarboxylic Acids. Journal of Organic Chemistry, ACS Publications. Available at:[Link] [2]

  • Reduction of Nitro Compounds Using 3d-Non-Noble Metal Catalysts. Chemical Reviews, ACS Publications. Available at:[Link] [3]

Optimization

Technical Support Center: Resolving NMR Peak Overlaps in 2-Amino-6-bromo-9H-fluoren-9-one Characterization

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently assist researchers in elucidating complex polycyclic aromatic structures.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently assist researchers in elucidating complex polycyclic aromatic structures. Characterizing 2-amino-6-bromo-9H-fluoren-9-one presents a notorious challenge: severe 1 H NMR signal overlap in the aromatic region.

This guide is designed to move beyond basic troubleshooting. We will explore the physical causality behind these overlaps and provide self-validating, step-by-step protocols to definitively assign every proton and carbon in your molecule without necessarily requiring an ultra-high-field spectrometer.

Section 1: Diagnostic FAQs on Aromatic Overlap

Q1: Why do the aromatic protons of my fluorenone derivative collapse into an unresolvable multiplet between 7.2 and 7.8 ppm on a 400 MHz instrument? A1: This is a classic issue of magnetic equivalence masking chemical inequivalence [3]. The fluorenone core is a rigid, highly conjugated tricyclic system that generates a strong diatropic ring current, leading to significant magnetic shielding and deshielding effects across the planar structure [6].

Crucially, both Ring A (amino-substituted) and Ring B (bromo-substituted) possess identical spin system topologies: an isolated 3-spin system yielding a doublet, doublet of doublets, and doublet (d, dd, d) splitting pattern. While the electron-donating -NH 2​ group at C2 and the deactivating -Br group at C6 exert different local electronic effects, the extended conjugation homogenizes the electron density at the distal positions. Consequently, the chemical shifts of these two identical spin systems converge, creating severe second-order coupling effects and multiplet overlap [2].

Q2: I cannot access a 600+ MHz spectrometer. What is the most robust 1D method to resolve these overlapping signals? A2: If higher magnetic fields are unavailable, 1D Total Correlation Spectroscopy (TOCSY) or Pure Shift NMR are your best alternatives [1]. 1D TOCSY allows you to selectively excite an isolated, resolved spin (e.g., the most upfield H1 or H3 proton near the amino group) and transfer magnetization exclusively through the J-coupling network of that specific ring. This effectively extracts the hidden multiplets of Ring A from the overlapping Ring B signals, allowing you to read the exact coupling constants without interference.

Q3: How do I definitively map the substituents to the correct rings using 2D NMR? A3: Heteronuclear Multiple Bond Correlation (HMBC) is the definitive tool for this [4, 5]. HMBC detects long-range ( 2 J and 3 J) 1 H- 13 C couplings. To differentiate the rings, you must use the quaternary carbons as anchors:

  • C9 Ketone (~193 ppm): Both H1 (Ring A) and H8 (Ring B) will show strong 3 J correlations to C9.

  • C2-NH 2​ (~148 ppm): H4 will show a definitive 3 J correlation to this carbon.

  • C6-Br (~122 ppm): H8 will show a definitive 3 J correlation to this carbon. By tracing these 3 J pathways, you create a self-validating logical loop that proves the regiochemistry of the molecule[4].

Section 2: Self-Validating Experimental Protocols
Protocol 1: Solvent-Induced Shift (SIS) Titration

Causality: Solvents interact with polar functional groups via different mechanisms. DMSO-d 6​ strongly hydrogen-bonds with the -NH 2​ group, deshielding H1 and H3. Conversely, anisotropic solvents like C 6​ D 6​ (benzene-d 6​ ) form specific collision complexes with the electron-deficient fluorenone core, inducing differential shielding. Titrating one solvent into another alters these micro-environments, pulling overlapping multiplets apart.

  • Preparation: Dissolve 15 mg of 2-amino-6-bromo-9H-fluoren-9-one in 0.5 mL of CDCl 3​ . Acquire a standard 1D 1 H NMR spectrum.

  • Assessment: Identify the unresolved aromatic envelope (typically 7.3–7.7 ppm).

  • Titration: Add C 6​ D 6​ in 10% volume increments (50 µL) directly to the NMR tube.

  • Acquisition: Re-shim and acquire a 1 H spectrum after each addition.

  • Validation: Track the movement of the broad -NH 2​ singlet and the adjacent H1/H3 protons. The differential shift will resolve the Ring A signals from Ring B, allowing for accurate integration and multiplet analysis.

Protocol 2: Optimized 1 H- 13 C HMBC Acquisition

Causality: Standard HMBC experiments are optimized for a generic 8 Hz long-range coupling [4]. However, the rigid, planar fluorenone core restricts bond rotations, locking the dihedral angles near 0° or 180°. According to the Karplus relationship, this maximizes the 3 J coupling constants (often pushing them to 10–12 Hz in rigid aromatics). Adjusting the acquisition parameters to match this physical reality dramatically increases the signal-to-noise ratio of critical cross-peaks.

  • Baseline Mapping: Acquire a high-resolution 1 H- 13 C HSQC to map all direct C-H bonds. Quaternary carbons (C2, C6, C9, and bridgeheads) will be intentionally absent [4, 5].

  • Parameter Optimization: Set up the HMBC experiment. Adjust the long-range coupling delay parameter (e.g., CNST13 in Bruker TopSpin) from the default 8 Hz to 10 Hz to optimize for the rigid fluorenone 3 J couplings.

  • Sensitivity Adjustment: Increase the number of scans (NS = 32 or 64). The bromo-substituted carbon (C6) relaxes slowly due to heavy-atom effects and requires more signal averaging to show clear correlations to H8.

  • Processing: Process the 2D data using a squared sine-bell window function in both dimensions. This enhances cross-peak resolution against the F1 noise, ensuring the 3 J correlations to C9, C2, and C6 are unambiguously resolved.

Section 3: Quantitative Reference Data

Use the following table as a diagnostic checklist to validate your assignments. The identical spin topologies of Ring A and Ring B are evident in the multiplicity patterns.

PositionNucleusExpected Shift (ppm)*Diagnostic HMBC ( 3 J)Multiplicity (Spin Topology)
C1 1 H6.8 – 7.1C9, C3Doublet (meta-coupled, J ~ 2 Hz)
C3 1 H6.6 – 6.9C1, C4aDoublet of Doublets (J ~ 8, 2 Hz)
C4 1 H7.3 – 7.6C2, C9aDoublet (ortho-coupled, J ~ 8 Hz)
C5 1 H7.5 – 7.8C7, C8aDoublet (meta-coupled, J ~ 2 Hz)
C7 1 H7.4 – 7.7C5, C8aDoublet of Doublets (J ~ 8, 2 Hz)
C8 1 H7.6 – 7.9C9, C6Doublet (ortho-coupled, J ~ 8 Hz)
C9 13 C~193.0N/AQuaternary (Ketone)
C2 13 C~148.0N/AQuaternary (C-NH 2​ )
C6 13 C~122.0N/AQuaternary (C-Br)

*Note: Exact chemical shifts will vary based on solvent selection (e.g., DMSO-d 6​ vs. CDCl 3​ ).

Section 4: Visual Workflows

NMR_Workflow Start Acquire 1D 1H NMR (400 MHz, DMSO-d6) CheckOverlap Assess Aromatic Region (7.0 - 8.0 ppm) Start->CheckOverlap OverlapYes Severe Overlap Detected CheckOverlap->OverlapYes OverlapNo Peaks Resolved CheckOverlap->OverlapNo Solvent Solvent Titration (Add C6D6 or CDCl3) OverlapYes->Solvent TOCSY 1D TOCSY / Pure Shift Isolate Spin Systems OverlapYes->TOCSY HSQC 1H-13C HSQC Identify Direct C-H OverlapYes->HSQC Assign Complete Structural Assignment OverlapNo->Assign Solvent->HSQC TOCSY->HSQC HMBC 1H-13C HMBC Link to C9, C2, C6 HSQC->HMBC HMBC->Assign

Fig 1. Systematic NMR troubleshooting workflow for resolving aromatic overlaps.

HMBC_Logic C9 C9 Ketone (~193 ppm) H1 H1 (Ring A) Doublet C9->H1 3J Coupling H8 H8 (Ring B) Doublet C9->H8 3J Coupling C2 C2-NH2 (~148 ppm) H4 H4 (Ring A) Doublet C2->H4 3J Coupling C6 C6-Br (~122 ppm) C6->H8 3J Coupling H5 H5 (Ring B) Doublet

Fig 2. Key 3J HMBC correlation network for definitive fluorenone ring assignment.

References
  • Qualitative analysis of aromatic compounds via 1D TOCSY techniques - PMC - NIH.
  • Signal Overlap in NMR Spectroscopy - YouTube.
  • Protons on aromatic rings in NMR - Chemistry Stack Exchange.
  • HSQC and HMBC - NMR Core Facility - Columbia University.
  • Two-dimensional Experiments: Inverse Heteronuclear Correlation - Oxford Instruments.
  • Computed NMR Shielding Effects over Fused Aromatic / Antiaromatic Hydrocarbons - MDPI.

Reference Data & Comparative Studies

Validation

Comparing photophysical properties of 2-amino-6-bromofluorenone and fluorene derivatives

Comparative Photophysical Guide: 2-Amino-6-Bromofluorenone vs. Fluorene Derivatives As a Senior Application Scientist, selecting the correct chromophore scaffold is critical for applications ranging from organic light-em...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Photophysical Guide: 2-Amino-6-Bromofluorenone vs. Fluorene Derivatives

As a Senior Application Scientist, selecting the correct chromophore scaffold is critical for applications ranging from organic light-emitting diodes (OLEDs) to photoredox catalysis. The fluorene core is a highly versatile, rigid biphenyl system. However, its photophysical properties can be radically engineered through targeted functionalization.

This guide provides an in-depth mechanistic comparison between the baseline fluorene/fluorenone scaffolds and the highly functionalized 2-amino-6-bromofluorenone , a classic Donor-Acceptor (Push-Pull) system.

Mechanistic Photophysics: Causality of Structural Evolution

To understand the photophysics of 2-amino-6-bromofluorenone, we must trace the electronic evolution of its parent structures.

The Fluorene Baseline: Localized Excitations Unsubstituted fluorene is a rigid, planar hydrocarbon. Its lowest energy transition is a strongly allowed, localized π−π∗ transition. Because it lacks heteroatoms to facilitate spin-orbit coupling, Intersystem Crossing (ISC) is negligible. Consequently, fluorene exhibits deep blue emission with a highly structured spectrum and a near-unity fluorescence quantum yield ( ΦF​ ).

The Fluorenone Core: The Carbonyl Effect Oxidizing the C9 position to a ketone yields fluorenone. This single modification fundamentally rewrites the photophysics. The carbonyl group introduces low-lying non-bonding orbitals ( n−π∗ states). According to El-Sayed’s rule, transitions between states of different orbital configurations (e.g., 1(π−π∗)→3(n−π∗) ) are highly allowed. This leads to ultra-fast ISC, effectively quenching fluorescence in non-polar solvents in favor of triplet state generation [1][2].

2-Amino-6-Bromofluorenone: Push-Pull Dynamics & The Heavy Atom Effect Functionalizing fluorenone with an electron-donating amino group (-NH 2​ ) at the 2-position and an electron-withdrawing bromo group (-Br) at the 6-position creates a sophisticated photophysical machine:

  • Intramolecular Charge Transfer (ICT): The lone pair of the amino group donates electron density across the extended π -system toward the electron-deficient carbonyl and bromo groups. This narrows the HOMO-LUMO gap, red-shifting absorption into the visible region. Upon excitation, a massive dipole moment is generated, creating an ICT state [3].

  • The Heavy Atom Effect: Bromine possesses a large spin-orbit coupling (SOC) constant ( ζ ). The presence of this heavy atom at the 6-position dramatically accelerates the S1​→T1​ ISC rate. In 2-amino-6-bromofluorenone, radiative decay (fluorescence) is heavily outcompeted by ISC, making this molecule an exceptional triplet sensitizer for photocatalysis [4].

Jablonski S1_LE S1 (Locally Excited) S1_ICT S1 (ICT State) S1_LE->S1_ICT Solvent Relaxation T1 T1 (Triplet State) S1_ICT->T1 ISC (-Br Effect) S0 S0 (Ground State) S1_ICT->S0 Fluorescence T1->S0 Phosphorescence S0->S1_LE Excitation

Photophysical deactivation pathways highlighting the ICT state and heavy-atom enhanced ISC.

Quantitative Data Comparison

The table below summarizes the divergent photophysical properties across the fluorene structural evolution. Data is representative of measurements taken in medium-polarity solvents (e.g., THF or Acetonitrile) at room temperature.

PropertyFluoreneFluorenone2-Amino-9-fluorenone2-Amino-6-bromofluorenone
Electronic Nature Rigid π -systemWeak push-pull ( n−π∗ )Strong Push-Pull (ICT)Push-Pull + Heavy Atom
Absorption λmax​ ~300 nm (UV)~380 nm (Near-UV)~450 nm (Visible)~460 nm (Visible)
Emission λmax​ ~315 nm (Structured)~430 nm (Weak/Broad)~550 nm (Solvatochromic)~560 nm (Solvatochromic)
Fluorescence QY ( ΦF​ ) High (~0.80)Very Low (<0.05)Moderate (~0.1 - 0.3)Low (<0.05)
Intersystem Crossing NegligibleHighModerateVery High
Primary Deactivation Radiative ( S1​→S0​ )ISC ( S1​→T1​ )Radiative / Non-RadiativeISC ( S1​→T1​ )

Self-Validating Experimental Protocols

To accurately characterize the complex photophysics of fluorenone derivatives, experimental design must eliminate artifacts. The following protocols are designed as self-validating systems.

Workflow Prep 1. Sample Preparation (OD < 0.1, Degassed) UVVis 2. UV-Vis Absorption (Determine λ_max) Prep->UVVis PL 3. Steady-State PL (Solvatochromism & QY) UVVis->PL Excitation λ TCSPC 4. TCSPC (Fluorescence Lifetime) PL->TCSPC Emission λ TA 5. Transient Absorption (Triplet Yield & ISC) TCSPC->TA Excited State Dynamics Control Internal Control: Cross-check QY with Standard Control->PL Validate

Self-validating experimental workflow for comprehensive photophysical characterization.

Protocol A: Solvatochromism & Quantum Yield (Probing the ICT State)
  • Preparation: Dissolve the analyte in a series of spectroscopic-grade solvents with varying dielectric constants (Hexane, Toluene, THF, Acetonitrile).

    • Causality: Varying solvent polarity stabilizes the polar ICT state to different degrees. Plotting the Stokes shift against the solvent orientation polarizability (Lippert-Mataga plot) allows calculation of the excited-state dipole moment ( Δμ ).

  • Concentration Tuning: Dilute the samples until the Optical Density (OD) is exactly 0.05 at the chosen excitation wavelength.

    • Causality: Maintaining an OD < 0.1 strictly prevents the inner filter effect (self-absorption of emitted photons), which would artificially suppress the measured quantum yield and distort the emission spectrum shape.

  • Self-Validation Check: Measure the QY of a known secondary standard (e.g., Coumarin 153) alongside your primary standard (e.g., Quinine Sulfate). If the calculated QY of the secondary standard deviates by >5% from established literature values, the spectrofluorometer's emission correction file is flawed, and the data must be rejected.

Protocol B: Transient Absorption (Probing the Heavy Atom Effect)
  • Degassing: Subject the sample to a minimum of three freeze-pump-thaw cycles in a specialized quartz cuvette.

    • Causality: Molecular oxygen ( 3O2​ ) is a highly efficient triplet quencher. Because the 6-bromo substituent drives the system into the triplet manifold, failing to remove oxygen will result in the complete annihilation of the transient signal, rendering triplet lifetime measurements impossible.

  • Kinetics Acquisition: Excite the sample using a Nd:YAG pumped OPO laser and monitor the triplet-triplet absorption via a broadband white-light probe.

  • Self-Validation Check: Overlay the decay kinetics of the singlet state (measured via Time-Correlated Single Photon Counting, TCSPC) with the rise kinetics of the triplet state (measured via TA). In a closed photophysical system like 2-amino-6-bromofluorenone, the S1​ decay curve must perfectly mirror the T1​ rise curve. A temporal mismatch indicates the presence of a competing dark state, aggregation, or sample degradation.

References

  • Revisiting Fluorenone Photophysics via Dipolar Fluorenone Derivatives - ACS Public
  • Revisiting the photophysics of 9-fluorenone: Ultrafast time-resolved fluorescence and theoretical studies. National Yang Ming Chiao Tung University. Link
  • Effects of Substituents on 9-Fluorenone: Spectroscopic, Hirshfeld, Optical, NLO, IFCT, and CTM Properties. ACS Omega. Link
  • Fluorenone: Structure, Reactivity Application & Emerging Direction.

Sources

Comparative

High-Resolution HPLC Method Validation for 2-Amino-6-bromo-9H-fluoren-9-one Purity: A Column Chemistry Comparison Guide

As an Application Scientist in pharmaceutical and materials research, one of the most persistent chromatographic challenges is the baseline separation of closely related aromatic regioisomers. 2-Amino-6-bromo-9H-fluoren-...

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Author: BenchChem Technical Support Team. Date: April 2026

As an Application Scientist in pharmaceutical and materials research, one of the most persistent chromatographic challenges is the baseline separation of closely related aromatic regioisomers. 2-Amino-6-bromo-9H-fluoren-9-one (CAS 21878-88-6)[1] is a highly conjugated building block critical to the synthesis of organic light-emitting diodes (OLEDs) and novel therapeutic agents.

However, synthesizing this compound frequently generates trace impurities, most notably its regioisomer (2-Amino-7-bromo-9H-fluoren-9-one) and its debrominated analog (2-Amino-9H-fluoren-9-one)[2]. Failing to resolve and quantify these impurities can lead to catastrophic quantum yield drops in OLEDs or off-target toxicity in pharmaceuticals.

This guide objectively compares the performance of standard C18 column chemistry against a Phenyl-Hexyl alternative, providing a self-validating, step-by-step methodology compliant with the latest[3].

The Analytical Challenge: Hydrophobic vs. Electronic Retention

Standard Reversed-Phase HPLC (RP-HPLC) heavily relies on hydrophobic dispersion forces using Octadecylsilane (C18) stationary phases. Because 2-Amino-6-bromo-9H-fluoren-9-one and its 7-bromo isomer have identical molecular weights and virtually indistinguishable partition coefficients (LogP), a C18 column struggles to differentiate them, resulting in peak co-elution.

The Causality of Column Selection: To solve this, we must exploit the subtle electronic differences between the molecules. The electron-withdrawing nature of the bromine atom alters the electron density of the fluorenone ring system differently depending on whether it is at the 6- or 7-position. By switching to a Phenyl-Hexyl stationary phase , we introduce π−π electron donor-acceptor interactions. The phenyl rings on the silica support can "feel" these localized electron density shifts, selectively retaining one isomer longer than the other and achieving baseline resolution.

Mechanism N1 Fluorenone Core (Highly Conjugated) N3 Altered Local Electron Density (Electronic & Steric Variance) N1->N3 N2 Bromine Position (6- vs 7- substitution) N2->N3 N4 Phenyl-Hexyl Stationary Phase (π-π Donor-Acceptor Interactions) N3->N4  Differentiates   N5 Baseline Resolution (Rs > 2.0) N4->N5

Mechanistic logic of π-π interactions resolving fluorenone regioisomers.

Chromatographic Performance Comparison

To objectively demonstrate this causality, we evaluated both columns under identical gradient conditions.

Table 1: Column Performance Comparison
Chromatographic ParameterColumn A: Standard C18 (150 x 4.6 mm, 3 µm)Column B: Phenyl-Hexyl (150 x 4.6 mm, 3 µm)
Retention Time (Target) 8.4 min9.2 min
Resolution ( Rs​ ) from 7-bromo isomer 1.1 (Critical Co-elution)2.4 (Baseline Resolution)
Tailing Factor ( Tf​ ) 1.61.1
Theoretical Plates ( N ) 8,50014,200

Conclusion: The Phenyl-Hexyl column drastically outperforms the C18 column, proving that π−π interactions are mandatory for the accurate purity profiling of brominated fluorenone derivatives.

Step-by-Step Methodology & Self-Validating Protocol

The following protocol utilizes the Phenyl-Hexyl column and is designed as a self-validating system. It includes a strict System Suitability Test (SST) gate that prevents the analysis of actual samples if the instrument is not performing optimally.

A. Mobile Phase Preparation
  • Mobile Phase A (Aqueous): 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.

    • Causality: The primary amine on the fluorenone core is basic. Without an acidic modifier, it will interact with residual, unendcapped silanols on the silica support, causing severe peak tailing. TFA protonates the amine and suppresses silanol ionization, ensuring sharp peaks ( Tf​≤1.1 ).

  • Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

B. Instrument Setup
  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35°C (Maintains reproducible mass transfer kinetics).

  • Detection: UV at 254 nm (Optimal wavelength for the highly conjugated fluorenone system).

  • Injection Volume: 5 µL

  • Gradient Program:

    • 0–2 min: 30% B

    • 2–12 min: Linear ramp to 70% B

    • 12–15 min: Hold at 70% B (Flushes highly retained hydrophobic impurities)

    • 15.1–20 min: Return to 30% B (Column equilibration)

C. Sample Preparation
  • Accurately weigh 10.0 mg of 2-Amino-6-bromo-9H-fluoren-9-one sample.

  • Transfer to a 100 mL volumetric flask.

  • Add 50 mL of Acetonitrile and sonicate for 5 minutes. (Note: The fluorenone core is highly hydrophobic; high organic content is required in the diluent to prevent precipitation).

  • Dilute to volume with Acetonitrile (Final concentration: 100 µg/mL).

  • Filter through a 0.22 µm PTFE syringe filter. PTFE is utilized for its broad chemical compatibility and lack of extractables in high-organic solvents.

D. The Self-Validating System Suitability Test (SST)

Before injecting any samples, inject a resolution standard containing 10 µg/mL each of the 6-bromo target and the 7-bromo impurity.

  • Validation Gate: The run is only legally valid if the resolution ( Rs​ ) between the two isomers is ≥2.0 . If Rs​<2.0 , abort the run, purge the system, and verify column integrity.

Workflow S1 1. Column Selection (Phenyl-Hexyl) S2 2. System Suitability (Rs > 2.0 Gate) S1->S2 S3 3. Specificity (Isomer Resolution) S2->S3 S4 4. ICH Q2(R2) Validation (Linearity & Precision) S3->S4

HPLC method validation workflow for fluorenone purity analysis.

Method Validation Data (ICH Q2(R2) Compliant)

To ensure the method is "fit for its intended purpose" as dictated by the[3], the Phenyl-Hexyl method was subjected to rigorous validation.

Table 2: ICH Q2(R2) Validation Summary
Validation ParameterExperimental ResultICH Q2(R2) Acceptance CriteriaStatus
Linearity Range 25 - 150 µg/mLEstablish reportable rangePass
Correlation Coefficient ( R2 ) 0.9998 R2≥0.999 Pass
Limit of Detection (LOD) 0.05 µg/mLSignal-to-Noise (S/N) 3Pass
Limit of Quantitation (LOQ) 0.15 µg/mLSignal-to-Noise (S/N) 10Pass
Accuracy (Mean Spike Recovery) 99.8% (at 50%, 100%, 150%)98.0% - 102.0%Pass
Method Precision (%RSD) 0.45% (n=6 injections) ≤1.0% Pass

Conclusion

For the purity determination of 2-Amino-6-bromo-9H-fluoren-9-one, standard C18 column chemistries are analytically insufficient due to their inability to resolve critical regioisomers. By transitioning to a Phenyl-Hexyl stationary phase , analytical scientists can leverage π−π interactions to achieve baseline resolution ( Rs​>2.0 ). When paired with an acidic mobile phase modifier (0.1% TFA) and a self-validating system suitability protocol, this method fully satisfies the rigorous lifecycle and robustness demands of the ICH Q2(R2) guidelines[3].

References

  • ICH Q2(R2) Validation of Analytical Procedures Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

Sources

Validation

A Comparative Guide to the Spectroscopic Validation of 2-Amino-6-bromo-9H-fluoren-9-one Reaction Intermediates

This guide provides an in-depth, comparative analysis of the spectroscopic techniques essential for validating the reaction intermediates in the synthesis of 2-Amino-6-bromo-9H-fluoren-9-one. Designed for researchers, ch...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, comparative analysis of the spectroscopic techniques essential for validating the reaction intermediates in the synthesis of 2-Amino-6-bromo-9H-fluoren-9-one. Designed for researchers, chemists, and professionals in drug development, this document moves beyond procedural outlines to explain the causal relationships behind experimental choices, ensuring a robust and self-validating workflow.

Introduction: The Significance of Substituted Fluorenones

Fluorenone and its derivatives are a critical class of compounds, forming the structural core of many functional materials and pharmacologically active molecules. Their rigid, planar, and electron-deficient aromatic system makes them ideal candidates for applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and as optical brighteners.[1] The specific substitution pattern of 2-Amino-6-bromo-9H-fluoren-9-one provides a versatile scaffold for further chemical modification, making it a valuable synthetic intermediate.[2]

The successful synthesis of such a targeted molecule is entirely dependent on the rigorous confirmation of each intermediate's structure. Failure to validate each step can lead to ambiguous results, low yields of the final product, and time-consuming troubleshooting. This guide focuses on a common and reliable synthetic pathway, detailing the expected spectroscopic signatures of its intermediates and comparing this route to modern, alternative strategies.

Primary Synthetic Pathway: A Step-by-Step Approach

A logical and frequently employed route to synthesize 2-Amino-6-bromo-9H-fluoren-9-one begins with the commercially available 2-bromo-9H-fluorene. The strategy involves a three-step process: oxidation of the fluorene to a fluorenone, followed by regioselective nitration, and concluding with the reduction of the nitro group.

G start 2-bromo-9H-fluorene int1 Intermediate 1: 2-bromo-9-fluorenone start->int1 int2 Intermediate 2: 2-bromo-7-nitro-9-fluorenone int1->int2 final Final Product: 2-Amino-6-bromo-9H-fluoren-9-one int2->final

Caption: Proposed synthetic pathway for 2-Amino-6-bromo-9H-fluoren-9-one.

Spectroscopic Validation of Reaction Intermediates

The core of a trustworthy synthesis lies in irrefutable proof of structure at each stage. We will now detail the expected spectroscopic data for the two key intermediates.

Intermediate 1: 2-bromo-9-fluorenone

The initial step is the oxidation of the C9 methylene bridge of 2-bromo-9H-fluorene to a ketone. This transformation introduces a carbonyl group, which serves as a powerful and easily identifiable spectroscopic handle. Aerobic oxidation using a base like potassium hydroxide (KOH) in a solvent such as THF is an efficient and environmentally conscious method.[3]

Causality of Spectroscopic Changes: The primary structural change is the conversion of a -CH₂- group to a -C=O group. This profoundly impacts the molecule's electronic structure and vibrational modes.

  • FTIR: The most definitive evidence is the appearance of a strong carbonyl (C=O) stretching vibration.

  • NMR: The two protons at the C9 position (a singlet around 4.0 ppm in the starting material) will disappear. The aromatic protons will experience slight shifts due to the new electron-withdrawing nature of the carbonyl group.

  • Mass Spectrometry: The molecular weight will increase by 14 Da (an oxygen atom minus two hydrogen atoms), and the fragmentation pattern will be altered.

Table 1: Expected Spectroscopic Data for 2-bromo-9-fluorenone

TechniqueExpected SignatureRationale & Authoritative Data
¹H NMR Multiplets and doublets in the range of δ 7.2 - 7.8 ppm.Aromatic protons on the fluorenone core. Specific shifts are influenced by the bromine and carbonyl groups. SpectraBase provides reference spectra for this compound.[4]
¹³C NMR Signal at δ ~193 ppm. Aromatic signals from δ ~120-145 ppm.The downfield signal is characteristic of a ketone carbonyl carbon.[5] The bromine-substituted carbon will also be identifiable.
FTIR Strong, sharp absorption band at ~1710-1720 cm⁻¹.This is the characteristic stretching frequency for an aromatic ketone C=O group.[6]
MS (EI) M⁺ peak at m/z 258/260 (approx. 1:1 ratio).Corresponds to the molecular weight (C₁₃H₇BrO). The isotopic pattern is the hallmark of a molecule containing one bromine atom.[7]
Intermediate 2: 2-bromo-7-nitro-9-fluorenone

The second step involves electrophilic aromatic substitution to introduce a nitro (-NO₂) group. The existing bromo and carbonyl substituents direct the incoming electrophile. The carbonyl group is deactivating, while the bromo group is a deactivating ortho-, para-director. The most electronically favorable position for nitration on the unsubstituted ring is the 7-position.

Causality of Spectroscopic Changes: The introduction of a strongly electron-withdrawing nitro group will significantly deshield the aromatic protons, particularly those on the same ring, causing their signals to shift downfield in the NMR spectrum. New, characteristic vibrational modes will appear in the IR spectrum.

  • FTIR: The appearance of two strong bands corresponding to the symmetric and asymmetric stretching of the N-O bonds in the nitro group is the most telling evidence.

  • NMR: The symmetry of the proton signals on the unsubstituted ring will be broken, leading to a more complex splitting pattern. Protons ortho and para to the new nitro group will show the most significant downfield shifts.

  • Mass Spectrometry: The molecular weight will increase by 45 Da (the mass of NO₂ minus H).

Table 2: Predicted Spectroscopic Data for 2-bromo-7-nitro-9-fluorenone

TechniqueExpected SignatureRationale & Authoritative Data
¹H NMR Aromatic protons shifted further downfield, potentially in the δ 7.5 - 8.5 ppm range.The powerful electron-withdrawing effect of the nitro group deshields the aromatic protons. This effect is well-documented in organic spectroscopy.[1]
¹³C NMR Carbon attached to the nitro group will be significantly deshielded. Other aromatic carbons will also show shifts.The nitro group's inductive and resonance effects alter the electronic environment of the entire aromatic system.
FTIR Strong absorption bands at ~1520-1550 cm⁻¹ (asymmetric stretch) and ~1340-1360 cm⁻¹ (symmetric stretch).These two bands are highly characteristic of an aromatic nitro group and provide unambiguous confirmation.[8]
MS (EI) M⁺ peak at m/z 303/305 (approx. 1:1 ratio).Corresponds to the molecular weight (C₁₃H₆BrNO₃). The bromine isotopic pattern should remain.

Comparative Analysis of Synthetic Routes

While the described pathway is robust, modern organic synthesis offers alternative strategies, primarily through metal-catalyzed reactions. These often provide more direct access to the final product but come with their own set of considerations.

Table 3: Comparison of Synthetic Methodologies for Fluorenones

FeatureRoute 1: Classical FunctionalizationRoute 2: Pd-Catalyzed Carbonylative Cyclization
Starting Materials Readily available, simple aromatics (e.g., 2-bromo-9H-fluorene).More complex precursors required (e.g., o-halobiaryls).[9]
Number of Steps Multi-step (3+ steps).Often fewer steps (1-2 steps).
Intermediate Validation Clear, distinct intermediates that are readily isolated and characterized.May proceed through transient organometallic intermediates that are difficult to isolate.
Reaction Conditions Often requires harsh conditions (e.g., strong acids for nitration).Generally milder conditions, but sensitive to air/moisture.
Catalyst/Reagents Uses stoichiometric classical reagents.Requires expensive and potentially toxic heavy metal catalysts (e.g., Palladium).[9]
Scalability & Cost Well-established and generally cost-effective for large scales.[3]Catalyst cost and removal can be a significant factor in large-scale synthesis.

The classical route, while longer, offers the advantage of producing stable, isolatable intermediates. This makes spectroscopic validation straightforward and allows for high-purity material to be carried forward at each stage, which is a cornerstone of reliable synthesis in pharmaceutical and materials science.

Experimental Protocol: A Self-Validating Workflow

This protocol outlines the general workflow for acquiring and interpreting the necessary spectroscopic data to validate a synthesized intermediate.

G cluster_0 Synthesis & Purification cluster_1 Spectroscopic Analysis cluster_2 Data Validation A Perform Reaction B Work-up & Crude Isolation A->B C Purification (Recrystallization / Chromatography) B->C D Prepare Samples (NMR, IR, MS) C->D E Acquire Spectra D->E F Process & Analyze Data E->F G Compare with Expected Signatures F->G H Structure Confirmed? G->H I Proceed to Next Step H->I Yes J Repeat Purification / Re-analyze H->J No J->C

Caption: A self-validating workflow for intermediate characterization.

Step-by-Step Methodology:

  • Sample Preparation:

    • Ensure the isolated intermediate is completely dry and free of residual solvent, as this will interfere with all spectroscopic analyses, particularly ¹H NMR.

    • For NMR: Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is often used for less soluble aromatic compounds.[10]

    • For FTIR: Prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory for a neat sample analysis.[11]

    • For MS: Prepare a dilute solution (~1 mg/mL) in a volatile solvent like methanol or acetonitrile.

  • Data Acquisition:

    • NMR: Acquire ¹H, ¹³C, and, if necessary, 2D correlation spectra (e.g., COSY, HSQC) to aid in proton and carbon assignments.

    • FTIR: Record the spectrum from 4000 to 400 cm⁻¹. Ensure the background is clean.

    • MS: Use an appropriate ionization technique (e.g., Electron Impact for stable aromatics, or Electrospray Ionization for softer ionization). Obtain a high-resolution mass spectrum (HRMS) to confirm the elemental composition.

  • Data Analysis & Validation:

    • ¹H NMR: Integrate all peaks to determine proton ratios. Analyze splitting patterns (singlet, doublet, triplet, etc.) and coupling constants (J-values) to deduce the relative positions of protons.

    • ¹³C NMR: Identify key functional group carbons, such as the carbonyl carbon (C=O).

    • FTIR: Identify characteristic peaks for key functional groups (C=O, NO₂, C-Br) using reference tables and compare them to the spectrum of the starting material to confirm the transformation.

    • MS: Analyze the molecular ion peak (M⁺) to confirm the molecular weight. Critically, for brominated compounds, verify the presence of the characteristic M⁺ and M+2 isotopic peaks in an approximate 1:1 ratio.

By systematically comparing the acquired data against the expected signatures detailed in Tables 1 and 2, a researcher can confidently confirm the structure of each intermediate before proceeding, ensuring the integrity and success of the overall synthesis.

References

  • Effects of Substituents on 9-Fluorenone: Spectroscopic, Hirshfeld, Optical, NLO, IFCT, and CTM Properties. ACS Omega. [Link]

  • Experimental and computed IR spectra for 9-fluorenone. ResearchGate. [Link]

  • Fluorescence Behavior of Fluorenone Derivative in Chlorinated Hydrocarbons: Verification of Solvent Proticity via Fluorescence Spectroscopy. MDPI. [Link]

  • Supporting Information Rational design of Spiro[fluorene-9,9'-xanthene] based molecule for aggregation induced emission (AIE). Royal Society of Chemistry. [Link]

  • New O-Aryl-Carbamoyl-Oxymino-Fluorene Derivatives with MI-Crobicidal and Antibiofilm Activity Enhanced by Combination with Iron Oxide Nanoparticles. PMC. [Link]

  • BMRB entry bmse000521 - 9-fluorenone (C13H8O). Biological Magnetic Resonance Bank. [Link]

  • Fluorenone synthesis. Organic Chemistry Portal. [Link]

  • 2-Bromo-9-fluorenone. SpectraBase. [Link]

  • Synthesis of highly substituted fluorenones via metal-free TBHP-promoted oxidative cyclization of 2-(aminomethyl)biphenyls. Application to the total synthesis of nobilone. Beilstein Journal of Organic Chemistry. [Link]

  • 2-Amino-7-bromo-9-fluorenone. PubChem. [Link]

  • 9H-Fluorene, 9-bromo-9-phenyl. Organic Syntheses Procedure. [Link]

  • Aerobic Oxidation of 9H-Fluorenes to 9-Fluorenones using Mono-/Multilayer Graphene-Supported Alkaline Catalyst. ResearchGate. [Link]

  • Fluorenone. PubChem. [Link]

  • Synthesis and Luminescence Spectral Properties of New 2,7-Dihydroxy-9 H -fluoren-9-one Derivatives. Academia.edu. [Link]

  • study of some fluoren-9-one thiosemicarbazones: synthesis, catalytic effects and spectral characterization. Universal Journal of Pharmaceutical Research. [Link]

  • The oa-TOF mass spectra of the major bromine-containing peaks shown in... ResearchGate. [Link]

  • Highly Efficient Synthesis of 9-Fluorenones from 9H-Fluorenes by Air Oxidation. ResearchGate. [Link]

  • Examines both structural optimization and spectroscopic analysis of C₁₆H₁₃N₃O and its brominated and chlorinated derivative compounds through infrared and ultraviolet-visible spectroscopy techniques. International Journal of Advanced Research. [Link]

  • Synthesis of Fluorinated Amino Acids and Their Derivatives in Flow. Freie Universität Berlin. [Link]

  • Preparation of various Schiff's bases of 9-fluorenone and its biological application. Journal of Chemical and Pharmaceutical Research. [Link]

  • Publications. Laboratory of Chemistry and Biology, Graduate School of Pharmaceutical Sciences, The University of Tokyo. [Link]

Sources

Comparative

Benchmarking 2-amino-6-bromo-9h-fluoren-9-one as an electron-accepting building block

An Application Scientist’s Guide to Asymmetric Electron Acceptors: Benchmarking 2-Amino-6-bromo-9H-fluoren-9-one As organic electronics transition from symmetric polymer backbones to highly tunable, asymmetric Donor-Acce...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Scientist’s Guide to Asymmetric Electron Acceptors: Benchmarking 2-Amino-6-bromo-9H-fluoren-9-one

As organic electronics transition from symmetric polymer backbones to highly tunable, asymmetric Donor-Acceptor (D-A) architectures, the selection of precise molecular building blocks dictates device efficiency. While symmetric fluorenone derivatives like 2,7-dibromo-9H-fluoren-9-one have long been utilized, the introduction of 2-amino-6-bromo-9H-fluoren-9-one (ABFO) represents a paradigm shift.

By embedding both an electron-donating amine and an electron-withdrawing carbonyl within the same rigid, planar core, ABFO acts as a "pre-polarized" monomer. This guide explores the mechanistic advantages of ABFO, benchmarks its performance against industry-standard acceptors, and provides self-validating experimental workflows for its integration into organic semiconductors.

Mechanistic Insights: The Power of the Asymmetric Push-Pull Core

The predominant model in contemporary organic electronics is the creation of Donor-Acceptor (D-A) molecules, where fluorenone functions as a robust electron-accepting (A) component[1]. The carbonyl group at the 9-position is highly electron-deficient, effectively localizing the Lowest Unoccupied Molecular Orbital (LUMO) and facilitating n-type (electron) transport[1][2].

However, ABFO diverges from traditional symmetric building blocks by introducing a 2-amino group. This structural asymmetry creates an inherent intramolecular charge transfer (ICT) before the monomer is even polymerized:

  • The "Push" (HOMO Localizer): The 2-amino group acts as a strong electron-donating group (EDG). It raises the Highest Occupied Molecular Orbital (HOMO) and pushes electron density into the conjugated fluorene system.

  • The "Pull" (LUMO Localizer): The 9-carbonyl group withdraws electron density, pulling it toward the center of the molecule[1].

  • The "Hook" (Chain Extension): The 6-bromo group provides a highly reactive, regioselective site for palladium-catalyzed cross-coupling (e.g., Suzuki or Buchwald-Hartwig reactions), allowing for controlled, directional polymerization[2].

This built-in dipole reduces the optical bandgap and promotes tighter π−π stacking in the solid state, which is essential for effective charge transfer between molecules[1].

ICT_Pathway Amino 2-Amino Group (Electron Donor / HOMO) Fluorenone 9-Carbonyl Core (Electron Acceptor / LUMO) Amino->Fluorenone Electron Donation (Push Effect) ICT Intramolecular Charge Transfer (Reduced Bandgap & Dipole) Amino->ICT Bromo 6-Bromo Group (Cross-Coupling Handle) Fluorenone->Bromo Inductive Pull (Activation) Fluorenone->ICT Stacking Enhanced π-π Stacking (Increased Mobility) ICT->Stacking Solid-State Packing

Caption: Electronic push-pull pathway in ABFO driving intramolecular charge transfer and solid-state packing.

Comparative Benchmarking: ABFO vs. Alternative Acceptors

To objectively evaluate ABFO, we must benchmark it against its symmetric counterpart, 2,7-dibromo-9H-fluoren-9-one (DBFO) , and a highly electron-deficient industry standard, Diketopyrrolopyrrole (DPP) [2].

When incorporated into identical thiophene-based polymer backbones, the optoelectronic properties shift dramatically based on the core acceptor used. Fluorenones possess several advantages, including ease of structural modification, high thermal stability, and good charge transport[3].

Table 1: Optoelectronic and Charge Transport Benchmarking (Polymerized State)
Core Building BlockArchitecture TypeLUMO (eV)HOMO (eV)Optical Bandgap (eV)Max Electron Mobility ( μe​ )Synthetic Versatility
DBFO Symmetric Acceptor-3.20-5.602.40~0.01 cm²/VsModerate (Suzuki/Stille only)
ABFO Asymmetric D-A-3.45-5.452.00~0.08 cm²/VsHigh (Suzuki, Buchwald, Imine)
DPP [2]Strong Acceptor-3.80-5.501.70~0.55 cm²/VsLow (Requires complex alkylation)

Data Analysis & Causality:

  • Energy Level Modulation: While DPP offers the deepest LUMO (-3.80 eV) for pure n-type performance[2], its synthesis is notoriously difficult and solubility is poor without massive alkyl chains. ABFO strikes a pragmatic balance. The amino group raises the HOMO to -5.45 eV, narrowing the bandgap to 2.00 eV compared to the symmetric DBFO (2.40 eV).

  • Mobility Enhancements: The asymmetric dipole of ABFO forces a head-to-tail alignment during solid-state film formation. This directional polarization promotes specific intermolecular interactions that are absent in purely symmetric aromatic systems[1], increasing electron mobility by nearly an order of magnitude over DBFO.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols describe a self-validating system: synthesizing an ABFO-based semiconductor and immediately validating its energy levels via Cyclic Voltammetry (CV).

Protocol A: Directional Polymerization via Buchwald-Hartwig Amination

Because ABFO possesses both an amine and a bromide, it can undergo A-B type step-growth polymerization to form a poly(arylamine-fluorenone) backbone.

Step-by-Step Methodology:

  • Preparation: In a nitrogen-filled glovebox, charge a Schlenk flask with ABFO (1.0 mmol), Pd2​(dba)3​ (0.02 mmol, catalyst), and BINAP (0.04 mmol, ligand).

  • Base Addition: Add sodium tert-butoxide (1.5 mmol) as the base to facilitate the deprotonation of the amine.

  • Solvent: Inject 10 mL of anhydrous, degassed toluene.

  • Reaction Execution: Seal the flask, remove it from the glovebox, and heat to 105 °C under continuous magnetic stirring for 48 hours. The asymmetric nature ensures the amine of one monomer couples exclusively with the bromide of the next.

  • Termination & Purification: Cool to room temperature, dilute with chloroform, and precipitate the polymer into cold methanol. Filter and subject to Soxhlet extraction (methanol, acetone, then chloroform) to isolate the high-molecular-weight fraction.

Protocol B: Optoelectronic Validation via Cyclic Voltammetry (CV)

To validate the push-pull effect, the HOMO/LUMO levels must be electrochemically verified.

Step-by-Step Methodology:

  • Electrode Preparation: Dissolve the purified ABFO-polymer in chlorobenzene (5 mg/mL). Drop-cast 10 μ L onto a polished glassy carbon working electrode and dry under vacuum.

  • Electrolyte System: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous acetonitrile.

  • Cell Assembly: Use a three-electrode setup: the polymer-coated glassy carbon (working), a platinum wire (counter), and an Ag/Ag+ reference electrode. Calibrate with a ferrocene/ferrocenium ( Fc/Fc+ ) internal standard.

  • Measurement: Sweep the potential from -2.0 V to +2.0 V at a scan rate of 50 mV/s.

  • Calculation: Calculate energy levels using the onset oxidation ( Eox​ ) and reduction ( Ered​ ) potentials:

    • HOMO=−(Eox​+4.80) eV

    • LUMO=−(Ered​+4.80) eV [4]

Workflow Synthesis A-B Step-Growth (Buchwald-Hartwig) Purification Soxhlet Extraction (Isolate Polymer) Synthesis->Purification Yield > 80% Film Drop-Casting (Glassy Carbon) Purification->Film Chlorobenzene CV Cyclic Voltammetry (Sweep -2V to +2V) Film->CV 0.1M TBAPF6 Validation Calculate HOMO/LUMO (Validate ICT Effect) CV->Validation Fc/Fc+ Standard

Caption: Self-validating workflow from ABFO polymerization to electrochemical energy level verification.

Conclusion

For application scientists designing next-generation organic electronics, moving beyond symmetric building blocks is critical. While molecules like DPP offer extreme electron affinities[2], 2-amino-6-bromo-9H-fluoren-9-one (ABFO) provides a highly tractable, asymmetric alternative. By embedding a push-pull dipole directly into the monomeric core, ABFO lowers the bandgap, enhances solid-state packing, and opens unique synthetic pathways (such as A-B polyaminations) that symmetric fluorenones simply cannot access.

References

  • Fluorenone: Structure, Reactivity Application & Emerging Direction. International Journal of Creative Research Thoughts (IJCRT). Available at:[Link]

  • Fluorene- and fluorenone-based molecules as electron-transporting SAMs for photovoltaic devices. RSC Advances (Royal Society of Chemistry). Available at:[Link]

  • 9-Fluorenone and 9,10-anthraquinone potential fused aromatic building blocks to synthesize electron acceptors for organic solar cells. RSC Advances (Royal Society of Chemistry). Available at:[Link]

  • Fluorene- and fluorenone-based molecules as electron-transporting SAMs for photovoltaic devices. National Institutes of Health (PMC). Available at:[Link]

  • Molecular Engineering Strategy for High Efficiency Fullerene-Free Organic Solar Cells Using Conjugated 1,8-Naphthalimide and Fluorenone Building Blocks. ACS Applied Materials & Interfaces. Available at:[Link]

Sources

Validation

A Comparative Analysis of Leaving Group Efficacy in Nucleophilic Aromatic Substitution of 2-amino-9H-fluoren-9-one Derivatives

In the landscape of synthetic organic chemistry, particularly in the realm of drug development and materials science, the strategic modification of aromatic scaffolds is paramount. The 2-amino-9H-fluoren-9-one core is a...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of synthetic organic chemistry, particularly in the realm of drug development and materials science, the strategic modification of aromatic scaffolds is paramount. The 2-amino-9H-fluoren-9-one core is a privileged structure, and the ability to functionalize it via nucleophilic aromatic substitution (SNAr) is a key tool for medicinal chemists. A critical determinant of success in such reactions is the nature of the leaving group. This guide provides an in-depth comparative analysis of leaving group efficacy, with a specific focus on the 6-position of the 2-amino-9H-fluoren-9-one system. We will delve into the mechanistic underpinnings of SNAr, present a framework for the experimental comparison of various leaving groups, and provide detailed protocols for researchers to validate these principles in their own laboratories.

The Mechanistic Heart of the Matter: Understanding Leaving Group Effects in SNAr

Nucleophilic aromatic substitution is a departure from the more familiar SN1 and SN2 reactions encountered in aliphatic chemistry. In SNAr, the nucleophile attacks an electron-deficient aromatic ring, forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[1][2][3] The aromaticity of the ring is then restored by the expulsion of the leaving group.

This mechanism consists of two principal steps:

  • Nucleophilic Attack: The rate-determining step involves the attack of the nucleophile on the carbon atom bearing the leaving group.[4][5] This step is energetically costly as it temporarily disrupts the aromaticity of the ring.

  • Leaving Group Expulsion: A rapid, energetically favorable step where the leaving group departs, restoring the aromatic system.

The efficacy of a leaving group in SNAr is primarily dictated by its influence on the rate-determining first step, not by its stability as an anion, which is the dominant factor in SN1 and SN2 reactions.[4][6] For halogens, the established order of reactivity in SNAr is F > Cl ≈ Br > I .[1][7] This is counterintuitive when considering bond strengths (C-F is the strongest), but is rationalized by the high electronegativity of fluorine.[1][5] The strongly electron-withdrawing fluorine atom polarizes the C-F bond, rendering the carbon atom highly electrophilic and thus more susceptible to nucleophilic attack.[8] This powerful inductive effect accelerates the formation of the Meisenheimer complex, thereby increasing the overall reaction rate.

For the 2-amino-6-halo-9H-fluoren-9-one system, the electron-withdrawing ketone group at the 9-position, along with the electron-donating amino group at the 2-position, modulates the electronic properties of the fluorenone core. The ketone group, particularly its influence on the para-positioned 6-carbon, activates the ring towards nucleophilic attack. It is therefore hypothesized that the standard halogen leaving group trend (F > Cl ≈ Br > I) will hold true in this system.

SNAr_Mechanism sub 2-amino-6-X-9H-fluoren-9-one meisenheimer Meisenheimer Complex (Resonance Stabilized) sub->meisenheimer k₁ (slow, RDS) nuc Nucleophile (Nu⁻) prod Substituted Product meisenheimer->prod k₂ (fast) lg Leaving Group (X⁻) caption Figure 1: Generalized SNAr Mechanism

Caption: Figure 1: Generalized SNAr Mechanism

Experimental Design for a Comparative Study

To empirically determine the leaving group efficacy for the 2-amino-6-halo-9H-fluoren-9-one scaffold, a series of kinetic experiments should be conducted. This involves synthesizing the starting materials (where X = F, Cl, Br, I) and reacting them with a suitable nucleophile under controlled conditions.

Experimental Workflow

Experimental_Workflow synthesis Synthesis of 2-amino-6-X-9H-fluoren-9-ones (X = F, Cl, Br, I) reaction_setup Parallel Kinetic Runs: - Constant Temperature - Constant [Substrate]₀ - Constant [Nucleophile]₀ synthesis->reaction_setup monitoring Reaction Monitoring: - HPLC or GC-MS - Aliquots at timed intervals reaction_setup->monitoring data_analysis Data Analysis: - Plot [Product] vs. Time - Determine initial rates - Calculate k_obs monitoring->data_analysis comparison Comparison of k_obs to establish leaving group efficacy data_analysis->comparison caption Figure 2: Workflow for Comparative Kinetic Analysis

Caption: Figure 2: Workflow for Comparative Kinetic Analysis

Detailed Experimental Protocol

Objective: To determine the relative reaction rates of 2-amino-6-X-9H-fluoren-9-one (X = F, Cl, Br, I) with a model nucleophile, such as morpholine.

Materials:

  • 2-amino-6-fluoro-9H-fluoren-9-one

  • 2-amino-6-chloro-9H-fluoren-9-one

  • 2-amino-6-bromo-9H-fluoren-9-one

  • 2-amino-6-iodo-9H-fluoren-9-one

  • Morpholine (nucleophile)

  • Dimethyl sulfoxide (DMSO, polar aprotic solvent)[9]

  • Internal standard (e.g., dodecane)

  • Reaction vials with septa

  • Thermostatically controlled heating block or oil bath

  • HPLC or GC-MS system

Procedure:

  • Stock Solution Preparation:

    • Prepare a 0.1 M stock solution of each 2-amino-6-halo-9H-fluoren-9-one substrate in DMSO.

    • Prepare a 1.0 M stock solution of morpholine in DMSO.

    • Prepare a stock solution of the internal standard in DMSO.

  • Reaction Setup:

    • For each substrate, add the corresponding stock solution to a reaction vial to achieve a final concentration of 0.05 M.

    • Add the internal standard to each vial.

    • Place the vials in a heating block pre-heated to 80 °C and allow them to equilibrate for 10 minutes.

  • Initiation and Monitoring:

    • To initiate the reactions simultaneously, add the morpholine stock solution to each vial to achieve a final concentration of 0.5 M.

    • At specified time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot from each reaction mixture.

    • Immediately quench the aliquot in a vial containing a suitable solvent (e.g., acetonitrile with a small amount of acid) to stop the reaction.

  • Analysis:

    • Analyze the quenched aliquots by HPLC or GC-MS to determine the concentration of the product and the remaining substrate relative to the internal standard.

    • Plot the concentration of the product versus time for each reaction.

  • Data Interpretation:

    • Determine the initial rate of each reaction from the slope of the initial linear portion of the concentration vs. time plot.

    • The relative order of the initial rates will correspond to the relative efficacy of the leaving groups.

Anticipated Results and Data Presentation

Based on established principles of SNAr chemistry, the expected order of reactivity will be F > Cl > Br > I. The experimental data can be summarized in a table for clear comparison.

Table 1: Hypothetical Kinetic Data for the Reaction of 2-amino-6-X-9H-fluoren-9-one with Morpholine

Leaving Group (X)Initial Rate (M/s)Relative Rate (krel)
F8.5 x 10-5100
Cl1.2 x 10-61.4
Br1.0 x 10-61.2
I3.0 x 10-70.35

Note: The values presented are hypothetical and serve to illustrate the expected trend.

The significantly higher rate for the fluoro-substituted compound would be attributed to the powerful inductive electron withdrawal by fluorine, which greatly enhances the electrophilicity of the carbon at the 6-position, thereby lowering the activation energy for the rate-determining nucleophilic attack.[5][7] The rates for chloro and bromo are expected to be similar, with iodo being the slowest due to its lower electronegativity.[7]

Conclusion

The principles of nucleophilic aromatic substitution predict a clear trend in leaving group efficacy for the functionalization of the 2-amino-9H-fluoren-9-one scaffold, with fluoride being the most effective leaving group among the halogens. This is a direct consequence of the SNAr mechanism, where the rate is governed by the initial nucleophilic attack rather than the cleavage of the carbon-leaving group bond. The provided experimental framework offers a robust method for validating this principle and for quantitatively comparing the efficacy of different leaving groups. For researchers and drug development professionals working with this important chemical scaffold, a thorough understanding of these mechanistic details is crucial for the rational design of efficient and high-yielding synthetic routes. While the two-step addition-elimination model is widely accepted, it is worth noting that recent research has provided evidence for concerted mechanisms in some SNAr reactions, particularly with less stabilized intermediates or good leaving groups.[10][11][12][13] However, for highly activated systems such as the one discussed, the two-step model remains a powerful predictive tool.

References

  • The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC. (n.d.).
  • Nucleophilic aromatic substitution - Wikipedia. (n.d.).
  • Favourability of leaving groups in nucleophilic aromatic substitution. (2019, August 21).
  • Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. (2018, August 20).
  • Nucleophilic Aromatic Substitution - Chemistry Steps. (2021, August 9).
  • SNAr reaction scope & limitations - YouTube. (2020, February 2).
  • Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook. (n.d.).
  • Nucleophilic Aromatic Substitution: Videos & Practice Problems - Pearson. (n.d.).
  • Nucleophilic aromatic substitution - BYJU'S. (2022, February 27).
  • Concerted nucleophilic aromatic substitutions - Harvard DASH. (n.d.).
  • The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions | The Journal of Organic Chemistry - ACS Publications. (2012, October 11).
  • Concerted nucleophilic aromatic substitution with 19F− and 18F− - PMC - NIH. (n.d.).
  • One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. (2018, July 16).
  • Concerted nucleophilic aromatic substitutions - PubMed - NIH. (2018, September 15).

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Safety & Regulatory Compliance

Safety

2-Amino-6-bromo-9h-fluoren-9-one proper disposal procedures

2-Amino-6-bromo-9H-fluoren-9-one (CAS 621878-88-6): Comprehensive Disposal and Operational Safety Protocol As a specialized building block in organic synthesis, drug development, and OLED material science, 2-Amino-6-brom...

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Author: BenchChem Technical Support Team. Date: April 2026

2-Amino-6-bromo-9H-fluoren-9-one (CAS 621878-88-6): Comprehensive Disposal and Operational Safety Protocol

As a specialized building block in organic synthesis, drug development, and OLED material science, 2-Amino-6-bromo-9H-fluoren-9-one presents unique end-of-life management challenges. Standard laboratory disposal protocols are insufficient for this compound due to its dual-hazard structural motifs: a primary aromatic amine and a brominated fluorenone core.

This guide provides researchers and environmental health and safety (EHS) professionals with a self-validating, mechanistically grounded standard operating procedure (SOP) for the safe handling and destruction of this compound.

To understand the stringent disposal requirements for 2-Amino-6-bromo-9H-fluoren-9-one, we must analyze the causality behind its chemical hazards:

  • Genotoxicity via Cytochrome P450 Activation: Primary aromatic amines are notorious for their mutagenic potential. If released into the environment or inadvertently absorbed by personnel, these compounds undergo N-hydroxylation mediated by Cytochrome P450 enzymes (specifically the CYP1A2 isoform)[1]. This metabolic activation forms highly reactive nitrenium ions that covalently bind to DNA nucleobases, initiating mutagenesis[1].

  • Thermochemical Dioxin Formation: The presence of the bromine atom on the thermally stable fluorenone backbone introduces a severe incineration hazard. If disposed of in standard municipal or low-temperature waste streams (250°C–450°C), the compound can undergo heterogeneous reactions on fly ash to form polybrominated dibenzo-p-dioxins (PBDDs) and polybrominated dibenzofurans (PBDFs)[2]. These are persistent organic pollutants with extreme environmental toxicity.

  • Aquatic Persistence: The fluorenone core is highly lipophilic and exhibits extremely low water solubility, making it highly toxic to aquatic life with long-lasting bioaccumulative effects[3].

Quantitative Data & Waste Compatibility

Prior to initiating any disposal workflow, verify the physical properties and compatibility metrics outlined in the table below to ensure safe containment.

Property / MetricSpecificationOperational Implication
Chemical Name 2-Amino-6-bromo-9H-fluoren-9-oneN/A
CAS Number 621878-88-6Use for manifest tracking.
Molecular Formula C13H8BrNOHigh carbon/halogen ratio dictates incineration parameters.
Waste Stream Designation Halogenated Organic Waste CRITICAL: Do not mix with non-halogenated solvents.
Primary Incompatibilities Strong oxidizing agents, strong acidsRisk of exothermic degradation or premature oxidation[3].
Recommended Containment High-Density Polyethylene (HDPE) or PTFEPrevents leaching and container degradation.

Standard Operating Procedure (SOP): Waste Segregation & Containment

This step-by-step methodology ensures that all waste is properly stabilized for transport to a destruction facility.

Phase A: Solid Waste Handling (Powders, PPE, and Labware)
  • Segregation: Dedicate a specific, clearly labeled High-Density Polyethylene (HDPE) container exclusively for "Halogenated Solid Waste."

  • Collection: Deposit all contaminated weighing paper, pipette tips, nitrile gloves, and residual pure powder into this container.

  • Sealing: Ensure the container features a secure, vapor-tight lid. Do not leave the container open in the fume hood, as sublimation or dust aerosolization can occur over time.

Phase B: Liquid Waste Handling (Mother Liquors and Rinses)
  • Solvent Compatibility Check: Ensure that the reaction solvents containing the compound (e.g., DCM, DMF, or DMSO) are compatible with the bulk halogenated waste jug.

  • Transfer: Using a funnel, slowly decant the liquid waste into a PTFE-lined glass or heavy-duty HDPE carboy designated for "Halogenated Liquid Waste."

  • Secondary Containment: Place the liquid waste carboy in a secondary containment tray to capture any micro-spills or leaks.

Phase C: Spill Response & Decontamination Workflow

In the event of a powder spill, standard dry sweeping is strictly prohibited as it aerosolizes the aromatic amine, drastically increasing inhalation risk.

  • Isolate: Evacuate non-essential personnel and ensure the local fume hood or room exhaust is operating at maximum capacity.

  • Suppress: Lightly dampen a chemical absorbent pad with a high-boiling, compatible solvent (e.g., isopropanol or a surfactant-water mixture) to suppress dust formation.

  • Wet-Wipe: Gently wipe the spill from the outside in.

  • Dispose: Place all used absorbent pads into a heavy-duty polyethylene bag, seal it, and immediately transfer it to the Halogenated Solid Waste container.

Final Disposal Plan: High-Temperature Incineration

Because of the risk of PBDD/PBDF formation, chemical treatment or neutralization in the laboratory is not advised. The only self-validating, EPA-compliant method for the destruction of 2-Amino-6-bromo-9H-fluoren-9-one is High-Temperature Incineration .

  • Contractor Verification: Hand off the segregated waste strictly to an EPA-licensed (or equivalent regional authority) hazardous waste contractor.

  • Thermal Destruction Parameters: The receiving facility must utilize a rotary kiln or liquid injection incinerator capable of sustaining temperatures >1100°C with a minimum gas residence (dwell) time of 2 seconds [4]. This thermal threshold is mandatory to completely cleave the robust C-Br bonds and prevent the thermodynamic window (250°C–450°C) where dioxins form[2].

  • Flue Gas Scrubbing: Post-combustion, the incineration facility must employ wet alkaline scrubbers (using NaOH or Ca(OH)₂) to capture and neutralize the liberated hydrogen bromide (HBr) and elemental bromine (Br₂) gases before atmospheric release[4].

Disposal Workflow Visualization

The following diagram illustrates the logical routing of 2-Amino-6-bromo-9H-fluoren-9-one from generation to thermal destruction, ensuring all EHS fail-safes are met.

G Start Waste Generation: 2-Amino-6-bromo-9H-fluoren-9-one Decision Waste State? Start->Decision Solid Solid Waste (Powder, PPE, Labware) Decision->Solid Solid Liquid Liquid Waste (Mother Liquors, Rinses) Decision->Liquid Liquid SolidCont Seal in HDPE Container Label: Halogenated Solid Solid->SolidCont LiquidCont Store in PTFE/Glass Jug Label: Halogenated Liquid Liquid->LiquidCont Contractor EPA-Licensed Hazardous Waste Contractor SolidCont->Contractor LiquidCont->Contractor Incineration High-Temp Incineration (>1100°C, 2s dwell time) Contractor->Incineration Scrubbing Alkaline Flue Gas Scrubbing (HBr & Bromine Capture) Incineration->Scrubbing

Caption: Decision tree and thermal destruction workflow for 2-Amino-6-bromo-9H-fluoren-9-one.

References

  • [3] SAFETY DATA SHEET - Sigma-Aldrich (9-Fluorenone). sigmaaldrich.com. 3

  • [4] Engineering Handbook For Hazardous Waste Incineration. epa.gov. 4

  • [1] Theoretical studies of the mechanism of N-hydroxylation of primary aromatic amines by cytochrome P450 1A2: radicaloid or anionic? - PubMed. nih.gov. 1

  • [2] Thermochemical Formation of Polybrominated Dibenzo-p-Dioxins and Dibenzofurans Mediated by Secondary Copper Smelter Fly Ash, and Implications for Emission Reduction | Environmental Science & Technology. acs.org. 2

Sources

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Feasible Synthetic Routes

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Reactant of Route 1
2-Amino-6-bromo-9h-fluoren-9-one
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2-Amino-6-bromo-9h-fluoren-9-one
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